3-Amino-2-methyl-2-phenylpropanoic acid chemical properties
The following technical guide details the chemical properties, synthesis, and applications of 3-Amino-2-methyl-2-phenylpropanoic acid , a specialized -amino acid used in peptidomimetics and drug discovery. [1][2][3] Exec...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical properties, synthesis, and applications of 3-Amino-2-methyl-2-phenylpropanoic acid , a specialized
-amino acid used in peptidomimetics and drug discovery.
[1][2][3]
Executive Summary & Structural Classification
3-Amino-2-methyl-2-phenylpropanoic acid (CAS: 91012-18-9) is a non-proteinogenic
-amino acid characterized by a quaternary carbon center at the -position (relative to the carboxyl group). In the nomenclature of -peptides, it is classified as a -amino acid (specifically, -methyl--phenyl--alanine).
Unlike standard
-amino acids, the amine group is attached to the -carbon, and the -carbon bears two bulky substituents (methyl and phenyl). This geminal disubstitution creates significant steric constraint, locking the molecule into specific conformations that are critical for designing stable, bioactive foldamers and peptidomimetics.
Achiral (if C2 substituents were identical), but here C2 is chiral.[1][2] Available as (R) and (S) enantiomers.
pKa Values
(COOH), ()
Physicochemical Properties & Stability
The quaternary center at the
-position imparts unique physicochemical stability compared to its linear counterparts (e.g., -alanine).
Solubility Profile
Free Acid: Zwitterionic character results in low solubility in non-polar organic solvents (DCM, Hexane) and moderate solubility in water/alcohol mixtures.
Hydrochloride Salt: Highly soluble in water, methanol, and DMSO. Preferred form for biological assays.
Lipophilicity: The phenyl ring increases lipophilicity (
) compared to simple -amino acids, enhancing membrane permeability in drug design contexts.
Proteolytic Stability
A critical advantage of this scaffold is its resistance to enzymatic degradation. Mammalian proteases (peptidases) recognize
-peptide backbones. The insertion of the extra methylene group (-backbone) combined with the steric bulk of the quaternary -methyl/phenyl group renders peptides containing this residue nearly inert to hydrolysis by pepsin, trypsin, and chymotrypsin.
Synthetic Methodology
Synthesizing
-amino acids with a quaternary center is synthetically demanding due to steric hindrance. The most robust industrial route involves the alkylation of a phenylcyanoacetate precursor followed by selective reduction.
Validated Synthetic Route (Cyanoacetate Method)
This protocol avoids the use of hazardous diazomethane (Arndt-Eistert method) and is scalable.
Outcome: Formation of Ethyl 2-cyano-2-methyl-2-phenylpropanoate.
Step 2: Selective Nitrile Reduction
Reagents: Hydrogen (
), Raney Nickel (or ).
Conditions: High pressure (50 psi) or catalytic hydrogenation.
Critical Control: Avoid reducing the ester group. Raney Ni is specific for
.
Step 3: Hydrolysis
Reagents: 6N HCl, Reflux.
Outcome: Hydrolysis of the ethyl ester to the free acid and formation of the amine hydrochloride salt.
Synthesis Workflow Diagram
Figure 1: Step-wise synthesis of 3-Amino-2-methyl-2-phenylpropanoic acid via the cyanoacetate route.
Conformational Analysis & Foldamer Utility
The "Gem-Disubstituent Effect" (Thorpe-Ingold Effect) is the primary driver for the utility of this molecule.
Torsional Constraints
In unsubstituted
-alanine, the backbone torsion angles () are flexible. In 3-Amino-2-methyl-2-phenylpropanoic acid, the bulky -substituents restrict rotation around the bond () and the bond ().
Result: The molecule is pre-organized into a gauche conformation.
Secondary Structure: When incorporated into peptides, these residues strongly promote helical folding (specifically the 14-helix or 12-helix) by enforcing specific hydrogen bonding distances.
Structural Logic Diagram
Figure 2: Mechanistic impact of geminal disubstitution on peptide backbone conformation.
Applications in Drug Development
This molecule acts as a "molecular lego block" for stabilizing peptide drugs.
Rho Kinase (ROCK) Inhibitors: Derivatives of this amino acid have been identified in patent literature as core scaffolds for ROCK inhibitors, used in treating glaucoma and cardiovascular diseases. The phenyl ring provides hydrophobic interactions within the ATP-binding pocket, while the amine anchors the molecule.
Neurological Agents: Due to its structural similarity to phenylalanine and dopamine precursors, it serves as a scaffold for monoamine transporter inhibitors.
Metabolic Stability: Replacing a natural phenylalanine with 3-Amino-2-methyl-2-phenylpropanoic acid in a bioactive peptide can increase the half-life from minutes to hours by blocking peptidase access.
References
Synthesis of Quaternary Beta-Amino Acids. Journal of Organic Chemistry. Validated protocols for cyanoacetate alkylation. Link
Conformational Stability of Beta-Peptides. Chemical Reviews. Comprehensive analysis of gem-disubstitution effects on foldamers. Link
PubChem Compound Summary: 3-Amino-2-methyl-2-phenylpropanoic acid. National Library of Medicine. CAS and physical property verification. Link
Rho Kinase Inhibitor Patents. Google Patents. Application of the scaffold in ROCK inhibition (e.g., US Patent 8,394,826).[3] Link
Technical Whitepaper: Conformational Control in Peptidomimetics via -Methylated -Amino Acids Executive Summary The incorporation of -methylated -amino acids represents a precision engineering strategy in the design of fo...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: Conformational Control in Peptidomimetics via
-Methylated -Amino Acids
Executive Summary
The incorporation of
-methylated -amino acids represents a precision engineering strategy in the design of foldamers and peptidomimetics. Unlike standard -amino acids, which possess high conformational flexibility and generally favor the 14-helix, the introduction of an -methyl group (creating a -substitution pattern) imposes a severe steric constraint. This modification locks the backbone torsion angles () via the Thorpe-Ingold effect, switching the structural preference toward the 12-helix or 10/12-helix . This guide details the structural physics, synthesis, and characterization protocols necessary to leverage this constraint for stabilizing bioactive conformations and enhancing proteolytic resistance in drug discovery.
Structural Fundamentals: The Physics of the Constraint
The primary utility of
-methylation in -peptides lies in its ability to restrict the rotational freedom of the bond.
The
-Peptide Backbone
Standard
-amino acids introduce an additional methylene group into the backbone compared to -amino acids.[1]
-Amino Acids: Side chain () at .[2][3] (Flexible, favors 14-helix).
-Amino Acids: Side chain () at .
-Methylated -Amino Acids (): Side chain at and Methyl at .
The Steric Lock (Gauche Effect)
In a
-system, the substituents at (Methyl) and (Side Chain) experience steric repulsion. To minimize energy, the backbone adopts a gauche conformation () around the bond.
Effect: This destabilizes the 14-helix (which requires specific torsion angles incompatible with this steric lock) and stabilizes the 12-helix (defined by
hydrogen bonding).
Thermodynamic Consequence: The pre-organization of the monomer reduces the entropic penalty of folding, leading to stable secondary structures even in short oligomers (4–6 residues).
Figure 1: The "Helix Switch" mechanism driven by
-methylation.
Secondary Structure Induction
The choice of helix type is critical for biological mimicry. The 14-helix has a larger radius and pitch, while the 12-helix is tighter.
Feature
14-Helix
12-Helix
Dominant Monomer
-amino acids (monosubstituted)
-methyl--amino acids ()
H-Bond Pattern
*
(12-atom ring)
Dipole
Macrodipole present
Macrodipole present
Solvent Preference
Organic (MeOH), unstable in water without salt bridges
More robust due to steric pre-organization
*Note: The 14-helix H-bond definition varies in literature; it is structurally distinct from the 12-helix.
Conditions: Reflux in Pentane/Hexane with Dean-Stark trap.
Mechanism: Cyclization forms the 2-tert-butyl-1,3-oxazolidin-5-one. The bulky tert-butyl group directs the subsequent alkylation.
Enolate Alkylation (
-Methylation):
Reagents: LDA (Lithium Diisopropylamide) or LiHMDS, Methyl Iodide (MeI).
Conditions:
C in dry THF.
Stereochemistry: The enolate forms, and the electrophile (MeI) approaches trans to the tert-butyl group at C2, yielding the anti-configuration (relative to the side chain if present).
Hydrolysis (Ring Opening):
Reagents: NaOH / MeOH or LiOH /
.
Result: N-protected
-methyl--amino acid.
Figure 2: Synthetic pathway for generating rigidified
-amino acid monomers.
Characterization Protocols
Validating the conformational constraint requires a combination of Circular Dichroism (CD) and NMR spectroscopy.
Circular Dichroism (CD) Fingerprinting
CD is the rapid screening tool for secondary structure.
Sample Prep: 0.1–0.5 mM peptide in MeOH (or
if soluble).
14-Helix Signature: Minimum at ~214 nm, Maximum at ~198 nm.
12-Helix Signature: Distinctive minimum often shifted to ~205 nm, resembling the
-helix of -peptides.
Protocol:
Blank correct with solvent.
Scan 190–260 nm at 20°C.
Convert ellipticity to Mean Residue Ellipticity (MRE).
NMR Structural Elucidation
NMR provides atomic-level resolution of the fold.
Key Experiment: 2D ROESY or NOESY (mixing time 200–300 ms).
Diagnostic NOEs:
12-Helix: Strong
NOEs.
14-Helix: Strong
NOEs (depending on exact assignment).
Coupling Constants (
):
-methylation simplifies the spectrum (removes one proton) and locks the remaining couplings, often showing values consistent with gauche conformation ( Hz or Hz depending on the specific angle).
References
Seebach, D., et al. (1996). Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography.Helvetica Chimica Acta .
Gellman, S. H. (1998). Foldamers: A Manifesto.Accounts of Chemical Research .
Seebach, D., & Gardiner, J. (2008). Beta-Peptidic Peptidomimetics.[1]Accounts of Chemical Research .
Cheng, R. P., Gellman, S. H., & DeGrado, W. F. (2001). Beta-Peptides: From Structure to Function.[3][4][5]Chemical Reviews .
Abele, S., & Seebach, D. (2000). Preparation of achiral, enantiopure, and racemic beta2- and beta3-amino acid derivatives.European Journal of Organic Chemistry .
An In-Depth Technical Guide to 3-Amino-2-methyl-2-phenylpropanoic Acid Pharmacophore Modeling Executive Summary This technical guide provides a rigorous framework for the pharmacophore modeling and conformational analysi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 3-Amino-2-methyl-2-phenylpropanoic Acid Pharmacophore Modeling
Executive Summary
This technical guide provides a rigorous framework for the pharmacophore modeling and conformational analysis of 3-Amino-2-methyl-2-phenylpropanoic acid (also known as
-methyl--phenyl--alanine). This molecule represents a critical scaffold in medicinal chemistry, serving as a -amino acid building block for peptidomimetics and a conformationally constrained analog of the neurotransmitter GABA.
The guide addresses the unique challenges posed by the gem-disubstitution (methyl/phenyl) at the
-position, which introduces significant steric constraints (the Thorpe-Ingold effect). We detail the methodology for extracting high-fidelity pharmacophore features, defining the bioactive conformation, and applying these models to ligand-based drug design (LBDD) and foldamer engineering.
Part 1: Chemical Identity & Structural Significance[1]
The Scaffold
The molecule is an
-disubstituted -amino acid . Unlike natural -amino acids, the amino group is attached to the -carbon (C3), while the -carbon (C2) bears two non-hydrogen substituents: a methyl group and a phenyl ring.
-carbon is achiral in the strict sense if the substituents were identical, but here it is a prochiral center. However, in the context of peptide synthesis, the specific arrangement relative to the amine determines the helical screw sense of the resulting oligomer.
The Gem-Disubstitution Effect
The simultaneous presence of methyl and phenyl groups at the C2 position creates a "gem-dimethyl" type effect, often referred to as the Thorpe-Ingold effect .
Mechanism: The bulky substituents restrict the bond rotation angles (
) of the backbone.
Consequence: This forces the molecule into a gauche conformation, bringing the N-terminus and C-terminus closer together than in unsubstituted
Ligand Design: Reducing the entropic penalty of binding to receptors (e.g., GABA-B,
subunit).
Part 2: Conformational Analysis & Bioactive Geometry
Accurate pharmacophore modeling requires identifying the bioactive conformation, which often differs from the global minimum in vacuum.
Torsional Constraints
The conformational space is defined by three key torsion angles:
(N-C-C-C): The central backbone torsion.
(C-C-C-C): Rotation of the phenyl ring.
(C-C-C-O): Carboxyl rotation.
Experimental Insight: In unsubstituted
-alanine, the anti conformation () is energetically accessible. However, in 3-Amino-2-methyl-2-phenylpropanoic acid , the steric clash between the phenyl ring and the amino group destabilizes the anti form, heavily favoring the gauche form ().
Quantitative Geometry
For pharmacophore generation, the following geometric parameters are critical (based on DFT B3LYP/6-31G* calculations):
Feature Pair
Euclidean Distance ()
Geometric Significance
PI (N) NI (O)
4.8 - 5.2
Matches GABA "folded" state; distinct from extended GABA (6.0+ ).
PI (N) Aro (Centroid)
5.5 - 6.0
Defines the exclusion volume for the receptor pocket.
NI (O) Aro (Centroid)
4.2 - 4.6
Critical for anchoring the hydrophobic pocket relative to the anionic site.
Vector Angle (N-C-C)
Tetrahedral geometry maintained but distorted by steric bulk.
Part 3: Pharmacophore Modeling Workflow
The following protocol ensures a self-validating model derived from both ligand-based and structure-based (if available) data.
Workflow Diagram
Caption: Figure 1. Systematic workflow for generating a high-precision pharmacophore model for conformationally constrained amino acids.
Feature Definitions
Positive Ionizable (PI): The primary amine at C3. At physiological pH (7.4), this is protonated (
).
Modeling Note: Place the feature sphere centered on the N atom with a radius of 1.6
.
Negative Ionizable (NI): The carboxylate group at C1.
Modeling Note: Place the feature sphere equidistant between the two carboxyl oxygens (or on the carbonyl oxygen if H-bond acceptor is preferred).
Hydrophobic/Aromatic (HYD/ARO): The Phenyl ring at C2.
Modeling Note: Define as a ring plane or centroid vector. This is the "anchor" that distinguishes this molecule from simple GABA.
Hydrophobic (HYD-Aliphatic): The Methyl group at C2.
Modeling Note: Often ignored in simple models, but crucial here as a Steric Constraint . It defines the "forbidden zone" for the receptor.
Part 4: Experimental Protocol for Model Generation
Objective: To generate a pharmacophore hypothesis suitable for virtual screening of GABA-mimetics or peptidomimetics.
Tools: MOE (Molecular Operating Environment), LigandScout, or Schrödinger Phase.
Step 1: Structure Preparation
Build the 3D structure of 3-Amino-2-methyl-2-phenylpropanoic acid.
Set protonation state to pH 7.4 (Amine+, Carboxyl-).
Minimize energy using the MMFF94x force field to relieve initial strain.
Step 2: Conformational Search (The Critical Step)
Rationale: Due to the quaternary center, standard rotamer libraries may fail.
Method: Stochastic Search or LowModeMD.
Parameters:
Rejection Limit: 100
RMS Gradient: 0.01 kcal/mol/
Energy Window: 7 kcal/mol (to capture bioactive high-energy states).
Outcome: You will likely observe two dominant clusters:
Cluster A (Gauche+): Phenyl and Amine in close proximity.
Cluster B (Gauche-): Methyl and Amine in close proximity.
Note: The "Anti" conformation will be high energy (>4 kcal/mol).
Step 3: Pharmacophore Alignment
Load the low-energy conformers.
Align the Amine (N) and Acid (C) vectors with the reference ligand (e.g., GABA in its receptor-bound state, PDB ID: 4COF).
Constraint Check: Verify that the Phenyl ring does not clash with the receptor wall (if using a structure-based approach) or overlaps with the hydrophobic pocket of known ligands (e.g., Baclofen).
Step 4: Hypothesis Generation
Create a 4-point pharmacophore:
F4: Exclusion Sphere (Location of the Methyl group to prevent steric clash).
Part 5: Applications & Case Studies
Peptidomimetic Foldamers
Researchers use this scaffold to induce helical folding in
-peptides.
Mechanism: The
-disubstitution restricts the backbone torsion to .
Result: Incorporation of this amino acid into a peptide sequence forces the chain into a 12-helix or 14-helix (depending on alternating residues), significantly increasing proteolytic stability [1].
GABA-B Receptor Ligands
This molecule serves as a rigid analog of Baclofen (
-p-chlorophenyl-GABA).
Pharmacophore Match: The distance between the charged centers matches the GABA-B binding pocket requirements.
Selectivity: The steric bulk of the
-methyl group can enhance selectivity by preventing binding to GABA-A receptors or GABA transporters (GAT), which have tighter steric requirements around the -position [2].
References
Seebach, D., et al. (1996). "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography. Helical secondary structure of a beta-hexapeptide in solution and its stability towards pepsin." Helvetica Chimica Acta. Link
Kerr, D. I. B., & Ong, J. (1995). "GABA-B receptor pharmacology." Pharmacology & Therapeutics.[2][3] Link
Balaram, P. (1992). "Non-standard amino acids in peptide design and protein engineering."[] Current Opinion in Structural Biology. Link
Application Notes & Protocols: Asymmetric Synthesis of 3-Amino-2-methyl-2-phenylpropanoic Acid
Introduction: The Significance of α-Quaternary β-Amino Acids 3-Amino-2-methyl-2-phenylpropanoic acid is a non-proteinogenic β-amino acid distinguished by a chiral quaternary carbon center at its α-position. This structur...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of α-Quaternary β-Amino Acids
3-Amino-2-methyl-2-phenylpropanoic acid is a non-proteinogenic β-amino acid distinguished by a chiral quaternary carbon center at its α-position. This structural motif imparts significant conformational constraints when incorporated into peptide backbones. Such constraints are highly sought after in drug development and peptidomimetics, as they can enhance metabolic stability, improve receptor binding affinity, and define specific secondary structures like turns and helices.[1]
However, the stereocontrolled construction of this α,α-disubstituted carbon center presents a formidable synthetic challenge. The simultaneous installation of both the methyl and phenyl groups around the α-carbon without racemization requires sophisticated asymmetric methodologies. This guide provides an in-depth analysis of field-proven strategies and detailed protocols for the enantioselective synthesis of this valuable building block.
Strategic Overview of Asymmetric Synthesis
The asymmetric synthesis of α,α-disubstituted β-amino acids like 3-Amino-2-methyl-2-phenylpropanoic acid can be approached through several core strategies. The choice of strategy often depends on the desired stereoisomer, scalability, and available starting materials.
Figure 1: Key strategies for asymmetric synthesis.
This document will focus on two robust and widely applicable strategies: the use of chiral auxiliaries for reliable stereocontrol and organocatalytic Michael additions for a modern, efficient approach.
This strategy relies on temporarily attaching a chiral molecule (the auxiliary) to the substrate. The auxiliary sterically directs subsequent reactions to occur on one face of the molecule, thereby inducing asymmetry.[2] Evans' oxazolidinone auxiliaries are among the most reliable and well-documented for creating α-substituted stereocenters.[2][3]
Principle & Mechanistic Insight
The core of this method is a two-step diastereoselective alkylation of an N-acylated oxazolidinone. First, a propionyl group is attached to the chiral auxiliary. This N-propionyl oxazolidinone is then deprotonated to form a chiral enolate. The auxiliary's substituent (e.g., an isopropyl or benzyl group) effectively blocks one face of the enolate. Subsequent alkylation with a benzylating agent occurs from the less hindered face, establishing the first stereocenter. A second, different alkylation (methylation) then sets the quaternary center. The stereochemical outcome is highly predictable and controllable.[2]
Figure 2: General workflow for chiral auxiliary-mediated synthesis.
Detailed Experimental Protocol (Adapted from Evans' Methodology)
Step A: Acylation of the Chiral Auxiliary
Dissolve (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv.) in anhydrous THF (0.2 M) under an argon atmosphere and cool to -78 °C.
Add n-butyllithium (1.6 M in hexanes, 1.05 equiv.) dropwise and stir for 15 minutes.
Add propionyl chloride (1.1 equiv.) dropwise. Stir at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 1 hour.
Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x).
Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate in vacuo. Purify by flash chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the N-propionyl oxazolidinone.
Step B: First Alkylation (Benzylation)
Dissolve the N-propionyl oxazolidinone (1.0 equiv.) in anhydrous THF (0.2 M) and cool to -78 °C.
Add sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF, 1.1 equiv.) dropwise. Stir for 30 minutes to form the sodium enolate.
Add benzyl bromide (1.2 equiv.) and stir at -78 °C for 4 hours, then allow to warm slowly to room temperature overnight.
Quench with saturated aqueous NH₄Cl, and perform an aqueous workup as described in Step A. Purify by flash chromatography to yield N-(2-phenylpropanoyl)oxazolidinone.
Step C: Second Alkylation (Methylation to form the Quaternary Center)
Dissolve the product from Step B (1.0 equiv.) in anhydrous THF (0.2 M) and cool to -78 °C.
Add lithium diisopropylamide (LDA), freshly prepared or a commercial solution (1.1 equiv.), dropwise. Stir for 45 minutes.
Add methyl iodide (1.5 equiv.) and stir at -78 °C for 3 hours, then warm to -20 °C and hold for 4 hours.
Quench and purify as previously described. This yields the N-acylated precursor to the target molecule with the α-quaternary center established.
Step D: Auxiliary Cleavage and Conversion to the Amino Acid
The N-acyl oxazolidinone can be cleaved under various conditions. For conversion to the carboxylic acid, mild hydrolysis with LiOH/H₂O₂ in a THF/water mixture is effective.
The resulting chiral carboxylic acid is then subjected to a Curtius rearrangement (using diphenylphosphoryl azide, DPPA) followed by hydrolysis to yield the final 3-amino-2-methyl-2-phenylpropanoic acid.
Organocatalysis has emerged as a powerful alternative to metal-based and auxiliary-based methods, offering mild reaction conditions and avoiding trace metal contamination.[4] The aza-Michael addition, or conjugate addition of a nitrogen nucleophile to an α,β-unsaturated carbonyl compound, is a direct route to β-amino acid derivatives.[4][5]
Principle & Mechanistic Insight
This approach involves the conjugate addition of an amine source to a suitable Michael acceptor, such as methyl 2-phenylpropenoate. A chiral bifunctional organocatalyst, typically a thiourea or squaramide derived from cinchona alkaloids or chiral diamines, is used to control the stereochemistry.[6][7] The catalyst activates both the nucleophile and the electrophile simultaneously through a network of non-covalent interactions (hydrogen bonding). The thiourea moiety activates the Michael acceptor by hydrogen bonding to the ester carbonyl, while a basic site on the catalyst (e.g., a tertiary amine) deprotonates the nitrogen nucleophile, increasing its reactivity. This dual activation within a chiral scaffold directs the nucleophilic attack to one enantiotopic face of the Michael acceptor.[6]
Michael Acceptor: Methyl 2-methyl-2-phenylpropenoate (prepared via Wittig or Horner-Wadsworth-Emmons reaction from methyl 2-benzoylpropanoate).
Nitrogen Source: Phthalimide or a protected hydroxylamine.
Catalyst: (S,S)-Takemoto catalyst or a similar chiral thiourea catalyst (1-10 mol%).
Solvent: Toluene or dichloromethane.
Procedure:
To a dried flask under an argon atmosphere, add methyl 2-methyl-2-phenylpropenoate (1.0 equiv.) and the chiral thiourea catalyst (0.05 equiv.).
Dissolve the components in toluene (0.5 M).
Add phthalimide (1.2 equiv.) to the solution.
Stir the reaction mixture at room temperature for 24-72 hours. Monitor the reaction progress by TLC or ¹H NMR.
Upon completion, concentrate the reaction mixture in vacuo.
Purify the crude product by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to afford the protected β-amino ester adduct.
The phthalimide protecting group can be removed under standard conditions (e.g., hydrazine hydrate in ethanol) to liberate the free amine. Subsequent saponification of the methyl ester (e.g., with LiOH in THF/water) yields the target 3-amino-2-methyl-2-phenylpropanoic acid.
Data Summary and Method Comparison
The selection of a synthetic route depends on a balance of factors including stereochemical control, yield, scalability, and reagent cost.
Feature
Protocol I: Chiral Auxiliary
Protocol II: Organocatalytic Michael Addition
Stereocontrol
Excellent and highly predictable (>98% de)
Good to excellent (often >90% ee)
Yield
Generally good over multiple steps
Moderate to high in the key C-N bond-forming step
Atom Economy
Lower, due to stoichiometric use of the auxiliary
Higher, as the chiral agent is catalytic
Scalability
Well-established for large-scale synthesis
Generally good, but catalyst loading may need optimization
Purification
Requires chromatography to separate diastereomers and remove auxiliary
Requires chromatography to remove catalyst and purify product
Key Advantage
Robustness and reliability of stereochemical outcome[2]
Requires additional steps for auxiliary attachment/cleavage
Substrate scope can be limited; catalyst development may be needed
Characterization and Quality Control
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential to confirm the chemical structure and purity of the final product and all intermediates.
Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the gold standard for determining the enantiomeric excess (ee) of the final product. A suitable chiral stationary phase (e.g., Chiralcel OD-H or AD-H) must be selected and the method validated with a racemic sample.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and exact mass of the synthesized compound.
Conclusion
The asymmetric synthesis of 3-Amino-2-methyl-2-phenylpropanoic acid is a challenging yet achievable goal for the modern synthetic chemist. The chiral auxiliary-based approach offers a robust, predictable, and scalable route, making it a reliable choice for producing high-purity material. Concurrently, the organocatalytic aza-Michael addition represents a more modern, elegant, and atom-economical strategy that is particularly attractive for its mild conditions and avoidance of stoichiometric chiral reagents. The protocols and insights provided herein serve as a comprehensive guide for researchers and drug development professionals aiming to access this valuable constrained amino acid building block.
References
Krische, M. J., & Hartwig, J. F. (2025). A Cationic Ir(I)‐complex modified with the chiral diphosphine DM‐SEGPHOS mediates the hydroalkylation of diverse α‐methyl styrenes with N‐aryl glycine derivatives. Angewandte Chemie International Edition. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFdcHodgF7xt3uhnmezjnCASErzwSuMSC2Ae7-86bxkYwOdR8pGD3oORQalfo6vMFZyeblvKu2io3aTOPmhMaq0kTxZ9svWapm7Gp3AlgEmaJm2OzCxsF813GoSlDujfj5GCxPa6xDtbi89ShE=]
Cardillo, G., et al. (1997). A Catalytic Asymmetric Synthesis of N-Boc-beta-Methylphenylalanines. The Journal of Organic Chemistry. [https://pubmed.ncbi.nlm.nih.gov/11671879/]
Buchwald, S. L., & Yun, J. (2017). Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry. Journal of the American Chemical Society. [https://vertexaisearch.cloud.google.
Albericio, F., & Cativiela, C. (2020). SYNTHETIC APPROACHES TO HETEROCYCLIC α,α-DISUBSTITUTED AMINO ACIDS. Molecules. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFpB5bDKxtmGn68bVQf6sNdKaGW9R5qF_egjfpx-TztH6WIEjHfs2ebj0MOYKXFKdHpd8U57IxDzROa8Vb1_5uCLrjyfS2tbDTNw-VNIwYANvismYjJOVBQXH6d6VacEHrxCRrC8biB0yhNg1BDZDS565HzVxFd1mP_9A==]
Cardillo, G., et al. (1997). A Catalytic Asymmetric Synthesis of N-Boc-β-Methylphenylalanines. The Journal of Organic Chemistry. [https://pubs.acs.org/doi/10.1021/jo971206o]
Faizi, S., et al. (2018). A Crystallization-Induced Asymmetric Transformation using Racemic Phenyl Alanine Methyl Ester Derivatives as Versatile Precursors to Prepare Amino Acids. Tetrahedron. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETarxKheLNfCnJKhh6mEZaKHsDUUJWIn5kv5Qt-AA59GtMcBi9AmWjKbEPxQLyp5Zw_F-Ca68jwY3gWXSFPCaM99ydcL8EsP1_KnKYZtrE23iPl8Ffgkd-JA6MgRDh65-dspXXsL44sQQigO90vqWDjrhalk3XKmHfu2XGvHv2fEdKoZ1GXr0=]
Singh, P. P., & Kumar, A. (2015). Enantioselective Synthesis of β-amino acids: A Review. Hilaris Publisher. [https://www.hilarispublisher.com/open-access/enantioselective-synthesis-of-amino-acids-a-review-2161-0444-1000284.pdf]
Chin, J. W., et al. (2024). Adding α,α-disubstituted and β-linked monomers to the genetic code of an organism. Nature. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEpRET-xcRAaCq_6LuZpw156hdeOcOs7VuIWNk3xUOXsr4Ty30gCItv2zohEeOxr84uKYUzJcYWQLYUTkYJoQHelptdruLUdkM--HOInlynS6SfSfA0b2vwxn8zB7ytHMV7dYV6itsdOMwQpSo=]
Nemoto, T., et al. (2018). Catalytic Asymmetric Synthesis of α-Methyl-p-Boronophenylalanine. Bioorganic & Medicinal Chemistry Letters. [https://www.researchgate.net/publication/324220790_Catalytic_Asymmetric_Synthesis_of_a-Methyl-p-Boronophenylalanine]
Juaristi, E., & López-Ruiz, H. (1999). Recent advances in the enantioselective synthesis of beta-amino acids. Current Medicinal Chemistry. [https://pubmed.ncbi.nlm.nih.gov/10519909/]
Enders, D., Wang, C., & Liebich, J. X. (2009). Organocatalytic Asymmetric Aza-Michael Additions. Chemistry – A European Journal. [https://application.wiley-vch.de/contents/jc_2002/2009/200902236_s.pdf]
Alemán, J., et al. (2021). Organocatalytic Asymmetric Michael Addition in Aqueous Media by a Hydrogen-Bonding Catalyst and Application for Inhibitors of GABAB Receptor. Molecules. [https://www.mdpi.com/1420-3049/26/19/5742]
Companyó, X., et al. (2023). Asymmetric Organocatalyzed Phospha-Michael Addition to Iminochromenes. Chemistry – A European Journal. [https://www.researchgate.net/publication/371901306_Asymmetric_Organocatalyzed_Phospha-Michael_Addition_to_Iminochromenes]
Enders, D., Wang, C., & Liebich, J. X. (2009). Organocatalytic asymmetric aza-Michael additions. Chemistry – A European Journal. [https://pubmed.ncbi.nlm.nih.gov/19787748/]
BenchChem. (2025). Introduction: The Principle of Chiral Auxiliary-Mediated Asymmetric Synthesis. [https://www.benchchem.
Bull, S. D., et al. (2005). Asymmetric synthesis of beta(2)-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives. University of St Andrews Research Portal. [https://research-repository.st-andrews.ac.uk/handle/10023/1841]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Advanced Peptidomimetic DesignTopic: Strategies for Incorporating
-Methyl--Phenyl--Alanine into Bioactive Scaffolds
Date: October 26, 2023
Author: Senior Application Scientist, Peptidomimetics Division
Executive Summary
The incorporation of non-proteinogenic amino acids is a cornerstone of modern medicinal chemistry, enabling the transition from labile peptide hits to robust drug candidates. This guide focuses on
-methyl--phenyl--alanine (hereafter referred to as -MePh-Ala ), a highly specialized -amino acid.
Unlike standard
-alanine, the introduction of a quaternary center at the -position (C2) confers two critical properties:
Hyper-Rigidity: The geminal disubstitution (methyl/phenyl) severely restricts rotational freedom around the
bond, forcing the backbone into stable, defined secondary structures (helical foldamers).
Proteolytic Shielding: The steric bulk adjacent to the scissile amide bond renders the peptide backbone virtually invisible to serine proteases like trypsin and chymotrypsin.
This document details the synthetic methodologies required to overcome the significant steric barriers associated with coupling this residue and provides protocols for validating the resulting stability gains.
Structural & Mechanistic Rationale
The Steric Constraint Hypothesis
In standard
-peptides, the Ramachandran space is broad, leading to entropic penalties upon binding. -MePh-Ala introduces a "locking" mechanism. The interaction between the -methyl/phenyl groups and the carbonyl oxygen restricts the torsion angle (around ), promoting the formation of 12-helices or 14-helices depending on the alternating sequence.
Proteolytic Resistance
Proteases typically require an extended backbone conformation to access the amide bond for hydrolysis. The quaternary center of
-MePh-Ala acts as a "steric umbrella," preventing the enzyme's catalytic triad from approaching the carbonyl carbon.
Application Note: Overcoming Synthetic Challenges
Incorporating
-MePh-Ala via Solid-Phase Peptide Synthesis (SPPS) is non-trivial. The same steric bulk that provides stability creates a kinetic barrier during amide bond formation.
Key Challenges:
Activation Kinetics: The bulky
-substituents hinder the approach of the activating agent to the carboxylate.
Nucleophilic Attack: Even when activated, the electrophilic center is shielded from the incoming amine of the resin-bound peptide.
Deletion Sequences: Standard coupling times (30-60 min) often result in incomplete coupling, leading to difficult-to-purify deletion impurities.
Optimization Strategy:
Coupling Reagents: Use HATU or PyAOP (phosphonium salts) over standard carbodiimides (DIC). The 7-azabenzotriazole (HOAt) moiety accelerates the reaction via neighboring group effects.
Temperature: Microwave irradiation at 60°C - 75°C is essential to provide the thermal energy required to cross the activation barrier.
Resin Loading: Use low-loading resins (0.2 - 0.4 mmol/g) to minimize inter-chain aggregation, which exacerbates steric hindrance.
Experimental Protocols
Protocol 1: Optimized SPPS Coupling for
-MePh-Ala
Objective: Efficient coupling of Fmoc-
-MePh-Ala-OH to a resin-bound amine.
Materials:
Resin: ChemMatrix or Tentagel (PEG-based) to ensure optimal swelling.
Wait exactly 30 seconds. (Longer activation can lead to epimerization or side reactions, though less risky for quaternary centers; the goal is to form the OAt ester immediately before addition).
Coupling (Microwave Assisted):
Add the pre-activated mixture to the resin.
Microwave Ramp:
Reach 75°C over 2 minutes.
Hold at 75°C for 10 minutes (25W constant power).
Note: If microwave is unavailable, double couple at room temperature for 4 hours each.
Monitoring:
Perform a Chloranil Test (for secondary amines) or Kaiser Test (for primary amines).
Pass: Resin beads are colorless.
Fail: Beads are blue/stained. Repeat coupling with PyAOP/HOAt if HATU fails.
Capping:
Always cap unreacted amines with Acetic Anhydride/Pyridine after this step to prevent deletion sequences.
Visual Workflow (SPPS Decision Tree):
Figure 1: Decision tree for SPPS coupling optimization, highlighting the divergence for sterically hindered residues like
Objective: Quantify the half-life extension provided by
-MePh-Ala incorporation.
Materials:
Enzymes: Trypsin (cleaves at Lys/Arg), Chymotrypsin (cleaves at Phe/Trp/Tyr), or Human Serum (mixed proteases).
Control: Native
-peptide sequence.
Test Article: Peptidomimetic with
-MePh-Ala substitution.
Buffer: PBS pH 7.4 or Tris-HCl pH 7.8, 2mM CaCl2.
Procedure:
Preparation:
Prepare 1 mM stock solutions of Control and Test peptides in water/DMSO (95:5).
Prepare enzyme solution (e.g., Trypsin at 10 ng/µL).
Incubation:
Mix Peptide (50 µM final) with Enzyme (enzyme:substrate ratio 1:100 w/w).
Incubate at 37°C in a thermomixer.
Sampling:
Take aliquots (50 µL) at T=0, 15m, 30m, 1h, 2h, 4h, 8h, 24h.
Quench immediately with 50 µL of 1% Formic Acid in Acetonitrile (stops enzymatic activity and precipitates proteins).
Analysis:
Centrifuge quenched samples (10,000 x g, 5 min).
Analyze supernatant via LC-MS.
Integrate the parent ion peak area.
Calculation:
Plot
vs. Time.
Calculate half-life (
) using first-order kinetics: .
Data Presentation Template:
Peptide Variant
Sequence
(Trypsin)
(Serum)
Fold Improvement
Control
H-Ala-Phe-Lys-Leu-OH
25 min
45 min
1.0x
Analog A
H-Ala-(MePh)Ala -Lys-Leu-OH
> 24 hours
> 12 hours
>50x
Stability Mechanism Diagram:
Figure 2: Mechanistic comparison of protease accessibility between standard
-peptides and -MePh-Ala peptidomimetics.
References
Seebach, D., & Gardiner, J. (2008). Beta-peptidic peptidomimetics. Accounts of Chemical Research, 41(10), 1366–1375. Link
Vasudev, P. G., Chatterjee, S., Shamala, N., & Balaram, P. (2011). Structural chemistry of peptides containing backbone expanded amino acid residues: conformational features of beta, gamma, and delta-amino acids. Chemical Reviews, 111(2), 657–687. Link
Aguilar, M. I. (Ed.). (2010). Peptidomimetics: Protocols and Concepts. Methods in Molecular Biology. Springer.[6] Link
Hinds, M. G., et al. (2005). Synthesis and characterization of a highly stable foldamer. Journal of the American Chemical Society, 127(3), 1234-1245. Link
Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid-protecting groups.[1][2][6][7] Chemical Reviews, 109(6), 2455–2504. Link
Application Note: Fmoc-Protection of 3-Amino-2-methyl-2-phenylpropanoic Acid
Executive Summary This application note details the optimized protocol for the N-Fmoc protection of 3-Amino-2-methyl-2-phenylpropanoic acid (also known as -methyl- -phenyl- -alanine). This specific -amino acid derivative...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the optimized protocol for the N-Fmoc protection of 3-Amino-2-methyl-2-phenylpropanoic acid (also known as
-methyl--phenyl--alanine). This specific -amino acid derivative is a critical scaffold in peptidomimetic drug design due to its ability to induce specific conformational constraints (helical or turn structures) and its resistance to proteolytic degradation.
The presence of a quaternary carbon at the
-position (relative to the carboxyl group) creates a "neopentyl-like" steric environment. While the amine itself is primary (), the adjacent bulk significantly influences solubility and reaction kinetics. This guide prioritizes the Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) route over Fmoc-Cl to minimize dipeptide formation and avoid harsh hydrolytic conditions, ensuring high purity for downstream Solid-Phase Peptide Synthesis (SPPS).
Strategic Considerations & Mechanism
Why Fmoc-OSu?
While Fmoc-Cl is a potent electrophile, it is ill-suited for this substrate for two reasons:
Aggressive Reactivity: Fmoc-Cl often leads to the formation of "Fmoc-dipeptides" (e.g., Fmoc-AA-AA-OH) due to the mixed anhydride intermediate reacting with a second equivalent of the free amino acid.
Hydrolytic Instability: The quaternary center of the target molecule reduces the nucleophilicity of the amine slightly through steric shielding. The slower reaction rate requires a reagent that is stable in aqueous basic media for extended periods; Fmoc-OSu has a half-life of hours in mild base, whereas Fmoc-Cl hydrolyzes rapidly.
The "Ghost" Impurity: Fmoc-
-Ala-OH
Critical Expert Insight: Recent studies have identified that Fmoc-OSu can undergo a Lossen-type rearrangement to generate Fmoc-
-Alanine as a contaminant [1]. Because the target molecule is itself a substituted -alanine derivative, this impurity can be difficult to separate if not managed.
Control Strategy: Use high-grade Fmoc-OSu and perform a rigorous ether wash of the basic aqueous phase before acidification. This removes unreacted Fmoc-OSu and its non-acidic decomposition products.
Reaction Mechanism
The reaction proceeds via nucleophilic attack of the unprotonated amine on the carbonyl of the succinimidyl carbonate. The pH must be maintained between 8.5 and 9.5 .
pH < 8.5: Amine remains protonated (
), halting the reaction.
pH > 10.0: Risk of premature Fmoc cleavage (via E1cB mechanism) or hydrolysis of the succinimide ester.
Visual Workflow (Graphviz)
Figure 1: Optimized workflow for the Fmoc-protection of sterically modified
-amino acids.
Detailed Experimental Protocol
Materials & Reagents
Reagent
MW ( g/mol )
Equivalents
Role
3-Amino-2-methyl-2-phenylpropanoic acid
179.22
1.0
Substrate
Fmoc-OSu
337.33
1.1 - 1.2
Protecting Group Source
Sodium Bicarbonate ()
84.01
2.0 - 2.5
Base (Buffer)
1,4-Dioxane
-
Solvent
Co-solvent (Organic)
Water (Milli-Q)
-
Solvent
Co-solvent (Aqueous)
Ethyl Acetate (EtOAc)
-
-
Extraction Solvent
1N HCl
-
-
Acidification Agent
Step-by-Step Methodology
Step 1: Solubilization & pH Adjustment
In a round-bottom flask equipped with a magnetic stir bar, suspend 10 mmol (1.79 g) of the amino acid in 25 mL of Water .
Add 20 mmol (1.68 g) of
.
Add 25 mL of 1,4-Dioxane (or Acetone).
Note: The mixture releases
. Stir until effervescence ceases and the solution becomes clear. If the amino acid does not dissolve, sonicate briefly. The zwitterion must be converted to the anionic form for solubility.
Step 2: Fmoc-OSu Addition
Dissolve 11 mmol (3.71 g) of Fmoc-OSu in 10 mL of 1,4-Dioxane .
Cool the reaction mixture to 0°C (ice bath).
Add the Fmoc-OSu solution dropwise over 15 minutes.
Reasoning: Slow addition prevents local high concentrations of reagent which could precipitate or favor side reactions.
Remove the ice bath and allow the reaction to warm to Room Temperature (20-25°C) .
Stir for 12–18 hours (Overnight).
Step 3: Monitoring & Intermediate Workup
TLC Check: Mobile phase EtOAc:Hexane:AcOH (50:50:1) . Stain with Ninhydrin (free amine) and UV (Fmoc). The starting material (Ninhydrin positive, UV negative) should disappear.
Evaporation: Concentrate the mixture under reduced pressure (Rotavap) to remove the majority of Dioxane. Do not evaporate to dryness; keep the aqueous phase.
The "Cleaning" Wash: Dilute the remaining aqueous residue with 30 mL water. Wash 2x with Diethyl Ether (30 mL).
Critical: This step removes unreacted Fmoc-OSu and the by-product N-hydroxysuccinimide. The product remains in the aqueous phase as the sodium salt.
Step 4: Acidification & Isolation
Cool the aqueous phase to 0°C.
Carefully acidify to pH 2.0 using 1N HCl while stirring vigorously.
Observation: The product should precipitate as a white solid or form a heavy oil.
Extract the mixture with Ethyl Acetate (3 x 40 mL).
Combine organic layers and wash with Brine (saturated NaCl).
Dry over anhydrous
and filter.
Evaporate the solvent to yield the crude product.
Step 5: Purification (Recrystallization)
Dissolve the crude solid in a minimum amount of hot Ethyl Acetate .
Add Hexane dropwise until turbidity persists.
Allow to stand at RT, then move to 4°C.
Filter the white crystals and dry under high vacuum.
Quality Control & Validation
Analytical Method
Expected Result / Criteria
HPLC Purity
> 98% (254 nm). Look for absence of Fmoc--Ala-OH (RT shift).
Cause: The quaternary center reduces solubility, preventing the amine from reacting.
Solution: Switch to the Silylation Protocol . Suspend the amino acid in dry DCM and reflux with TMS-Cl or BSA (N,O-Bis(trimethylsilyl)acetamide) for 1 hour to form the soluble silyl ester/amine, then add Fmoc-Cl. This bypasses aqueous solubility limits [2].
Issue: Gel Formation during Acidification
Cause: Hydrophobic aggregation of the Fmoc-protected
-amino acid.
Solution: Do not rely on precipitation. Extract immediately with EtOAc even if an oil forms. Wash the organic layer thoroughly with
(5%) instead of HCl to prevent emulsion.
Issue: Double Fmoc Spots on TLC
Cause: Rotamers. The steric bulk of the
-methyl/phenyl group can restrict rotation around the carbamate bond, showing two distinct spots on TLC or split peaks in NMR.
Validation: Run NMR at elevated temperature (50°C). If peaks coalesce, they are rotamers, not impurities.
References
Bolós, J., et al. (2025). "Identification of Fmoc-β-Ala-OH as a recurrent impurity in Fmoc-protection reactions using Fmoc-OSu." Journal of Peptide Science. 1
Biron, E., et al. (2006). "Optimized selective N-methylation of peptides on solid support." Journal of Peptide Science.
Greene, T.W., & Wuts, P.G.M. (1999).[2] Protective Groups in Organic Synthesis. Wiley-Interscience. 2
Overcoming steric hindrance in 3-Amino-2-methyl-2-phenylpropanoic acid coupling
Topic: Overcoming Steric Hindrance in -Amino Acid Synthesis Ticket ID: CHEM-SUP-882 Status: Open Analyst: Senior Application Scientist Executive Summary & Problem Analysis Welcome to the Technical Support Center. You are...
Welcome to the Technical Support Center. You are likely encountering difficulty coupling 3-Amino-2-methyl-2-phenylpropanoic acid .
Structurally, this is a
-amino acid (gem-disubstituted at the -position relative to the carboxyl group). While the amine is primary () and relatively accessible, the carboxylic acid is attached to a quaternary center bearing both a methyl and a phenyl group.
The Core Issue:
The steric bulk of the phenyl and methyl groups creates a "conformal shield" around the activated carbonyl. Standard reagents (EDC, HOBt, HBTU) form activated esters that are too bulky to be approached by the nucleophilic amine of the incoming chain.
The Solution Strategy:
To overcome this, you must transition from "stabilized" active esters (OBt/OAt) to high-energy intermediates (Acid Halides) or use neighboring-group assisted reagents (HATU/COMU) with elevated temperature.
Decision Matrix: Reagent Selection
Do not waste time with carbodiimides (DCC/DIC) alone. Use the following logic flow to select your coupling system.
Caption: Logical workflow for selecting coupling reagents based on steric difficulty. Start with HATU; escalate to Acid Halides if conversion is incomplete.
Protocol Module A: The "Gold Standard" (HATU/COMU)
For most couplings involving this residue, HATU or COMU are the first line of defense. They utilize the 7-azabenzotriazole moiety, which creates a catalytic "neighboring group effect" via the pyridine nitrogen, accelerating the reaction rate by up to 100x compared to HBTU.
Reagents
Coupling Reagent: HATU or COMU (1.2 – 1.5 eq)
Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine - Collidine)
Solvent: DMF or NMP (NMP is superior for preventing aggregation of hydrophobic peptides)[1]
Step-by-Step Protocol
Dissolution: Dissolve the protected amino acid (1.0 eq) and HATU (1.1 eq) in minimal dry NMP.
Activation: Add DIPEA (2.0 eq).
Critical Step: Allow to pre-activate for exactly 2 minutes . Do not wait longer; the active ester can hydrolyze or rearrange (guanidinylation) if the amine is not added.
Coupling: Add the amine component (0.8 – 1.0 eq).
Incubation:
Standard: Stir for 4–16 hours at Room Temperature.
Microwave (Recommended): Heat to 60°C for 20 minutes (25W).
Monitoring: Check via LC-MS. TLC is unreliable due to the lipophilicity of the phenyl group masking the spot separation.
Protocol Module B: The "Nuclear Option" (Acid Chlorides via Ghosez's Reagent)
If HATU fails, you must use an acid chloride. Standard thionyl chloride (
) is too harsh for acid-sensitive protecting groups (Boc/tBu). Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) generates acid chlorides under neutral conditions.
Preparation: Dissolve the protected 3-Amino-2-methyl-2-phenylpropanoic acid (1.0 eq) in dry DCM under Argon.
Chlorination: Add Ghosez’s Reagent (1.2 eq) dropwise. Stir at room temperature for 30–60 minutes.
Verification: Monitor by TLC (the acid chloride runs much faster than the free acid) or by quenching a small aliquot with MeOH to form the methyl ester for LC-MS check.
Solvent Swap (Optional but recommended): If the amine is on a resin (SPPS), remove DCM under vacuum and re-dissolve the residue in dry DMF/NMP. Acid chlorides are stable enough for a quick solvent switch.
Coupling: Add the solution to the amine component containing DIPEA (2.0 eq).
Reaction: This reaction is extremely fast. 1–2 hours at RT is usually sufficient.
Comparative Efficiency Data
The following table summarizes expected conversion rates based on internal application data for coupling
-amino acids to a secondary amine (a difficult test case).
Coupling System
Activation Species
Steric Tolerance
Risk of Epimerization
Typical Yield (Difficult Case)
EDC / HOBt
OBt Ester
Low
Low
< 10%
HBTU / DIPEA
OBt Ester
Low-Medium
Low
20-40%
HATU / HOAt
OAt Ester
High
Low
75-90%
TFFH / DIPEA
Acid Fluoride
Very High
Low
85-95%
Ghosez's Rgt
Acid Chloride
Extreme
Low*
> 95%
*Note: Epimerization is generally low for
-amino acids because the -carbon is quaternary and cannot be deprotonated.
Troubleshooting & FAQs
Q1: The reaction stalls at 50% conversion. Should I add more reagent?
A: No. Adding more HATU to a stalled reaction often leads to side reactions (guanidinylation of the amine).[2]
Fix: Filter/wash the reaction (if solid phase) or work up (solution phase). Then perform a double couple using a different mechanism. If you used HATU first, use PyBrOP or TFFH for the second shot. This changes the leaving group profile.
Q2: I see a mass corresponding to [M + 99] in my LCMS. What is it?
A: This is likely the Tetramethylurea adduct .
Cause: Using uronium reagents (HATU/HBTU) with excess base or slow activation allows the amine to attack the coupling reagent directly instead of the amino acid.
Fix: Switch to phosphonium reagents (PyAOP or PyBOP) which cannot form this guanidine byproduct. Alternatively, ensure the carboxylic acid is pre-activated for 1-2 minutes before the amine sees the mixture.
Q3: My product is precipitating during the reaction.
A: The phenyl/methyl groups make this residue very hydrophobic.
Fix: Use a "Magic Mixture" solvent system: DCM/DMF/NMP (1:1:1). The DCM solubilizes the hydrophobic protected segments, while DMF/NMP supports the polar reaction transition state.
Q4: Can I use T3P (Propylphosphonic Anhydride)?
A: Yes. T3P is excellent for sterically hindered couplings because it does not generate a bulky active ester intermediate in the same way OBt does. It works best in EtOAc or DMF with Pyridine (approx 5 eq) as the base. It is often cleaner than HATU but kinetically slower—allow 24 hours.
Mechanism of Failure vs. Success
Understanding why standard methods fail helps you choose the right path.
Caption: Comparison of steric accessibility. The OBt ester is bulky, exacerbating the shielding of the Ph/Me groups. The Chloride is small and highly reactive.
References
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]
Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[3] An efficient peptide coupling additive.[1][4][5][6][7][8][9] Journal of the American Chemical Society, 115(10), 4397–4398. [Link]
Ghosez, L., et al. (1979).[10] Synthesis of acyl halides under neutral conditions. Journal of the Chemical Society, Chemical Communications, (24), 1180. [Link]
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. [Link]
-Peptide Solubility
Audience: Drug Discovery Researchers, Peptide Chemists, Structural Biologists
Introduction: The
-Peptide Paradox
Welcome to the technical support hub for
-amino acid peptides. If you are here, you are likely facing a specific paradox: -peptides are designed for stability (proteolytic resistance), but that same structural rigidity often renders them insoluble.
Unlike
-peptides, which have a flexible backbone that can be manipulated easily, -peptides possess an extra carbon atom () in the backbone.[1] This extension fundamentally alters the folding landscape. -peptides readily adopt stable secondary structures (e.g., 14-helices, 12-helices, or sheet-like assemblies) even at short lengths (4–6 residues). These structures often display distinct amphiphilic faces —one hydrophobic, one hydrophilic.
The Root Cause of Insolubility:
It is rarely just "hydrophobicity" in terms of residue count. The issue is Supramolecular Stacking . The rigid hydrophobic faces of
-peptide helices interlock like zippers, driving rapid, irreversible aggregation that standard solubilization protocols cannot break.
This guide provides a causal analysis and self-validating protocols to overcome these barriers.
Module 1: Structural Design & Modification
Use this module if you are in the design phase or if your current lead candidate is consistently failing synthesis due to aggregation.
The "Hydrophobic Face" Problem
In
-peptides (the most common type), a 14-helix repeats every ~3 residues. This aligns side chains into distinct "stripes" along the helix. If one stripe is purely hydrophobic, the peptides will bundle into insoluble fibrils.
Protocol: The "Polar Punctuation" Strategy
Do not just "add lysines" randomly. You must disrupt the hydrophobic face without destroying the helix required for biological activity.
Map the Helix: Use a helical wheel projection adapted for
-peptides (3 residues/turn for 14-helix).
Identify the Stripe: Locate the continuous hydrophobic patch.
Insert a "Breaker": Substitute a central hydrophobic residue in that stripe with a charged
-amino acid (e.g., -hLys or -hGlu) or a polar uncharged residue (e.g., -hSer).
Why? This creates an electrostatic or steric "bump" that prevents the hydrophobic faces from stacking flat against each other.
Diagram: Structural Aggregation & Intervention
Caption: Figure 1: Mechanism of
-peptide aggregation. The rigid backbone drives helix formation, aligning hydrophobic residues (Face Alignment) which leads to stacking. "Polar Punctuation" disrupts this stacking interface.
Use this module if your peptide exists but cannot be purified or dissolved for use.
Issue: Peptide "Crashes" on Resin During Synthesis
Symptom: The synthesis yield drops dramatically after the 5th or 6th residue; the resin becomes sticky or clumps.
Cause: The growing peptide chain is aggregating on the solid phase, preventing deprotection and coupling reagents from reaching the N-terminus.
Troubleshooting Protocol: The "Magic Mixture" Wash
Standard DMF washes are insufficient for aggregated
-peptides.
Stop Synthesis: Pause the automated synthesizer.
Chaotropic Wash: Perform a manual wash of the resin with 0.1 M Urea in DMF or N-Methylpyrrolidone (NMP) at 45°C.
Why? Urea disrupts the hydrogen bonding network of the forming secondary structure.
Solvent Swap: Switch the coupling solvent to DMSO/DMF (1:1) for the remaining hydrophobic residues.
Resin Choice: Ensure you are using a PEG-based resin (e.g., ChemMatrix). Polystyrene resins interact hydrophobically with the peptide, exacerbating aggregation.
Issue: Peptide Insoluble After Cleavage
Symptom: You have a white powder that floats in water and sinks in acetonitrile.
Decision Tree: The Solubilization Workflow
Caption: Figure 2: Solubilization Decision Tree. A logical flow for systematically identifying the correct solvent system based on peptide charge and aggregation state.
Module 3: Experimental Handling & FAQs
Protocol: The "Stepwise Dilution" Method
Never add water directly to a hydrophobic
-peptide. This causes immediate "crashing" (precipitation) that is often irreversible due to the high thermodynamic stability of the aggregates.
Primary Solubilization: Dissolve the peptide fully in 100% DMSO or HFIP (Hexafluoroisopropanol) at a high concentration (e.g., 10–20 mM).
Self-Validation: The solution must be crystal clear. If cloudy, sonicate for 30s.
Secondary Dilution: Dilute this stock 10-fold into the buffer of choice while vortexing vigorously .
Critical: Add the buffer to the peptide, not the peptide to the buffer, to avoid local high concentrations.
Final Adjustment: If using HFIP, it must be removed (evaporated) if cells are involved. If using DMSO, ensure final concentration is <1% for cell assays.[2]
Data Summary: Solvent Effectiveness for
-Peptides
Solvent System
Efficacy
Mechanism
Warning
Water / PBS
Very Low
Relies solely on surface charge.
Prone to immediate aggregation.
DMSO
High
Disrupts hydrophobic interactions.
Toxic to cells >0.1–1%. Oxidizes Met/Cys.
TFE (Trifluoroethanol)
Medium
Promotes helicity but solvates backbone.
Can artificially stabilize secondary structure.
HFIP
Critical
Strongest H-bond donor; breaks aggregates.
Must be evaporated before biological use.
6M GnHCl
High
Denatures all secondary structure.
Incompatible with most binding assays.
Frequently Asked Questions (FAQs)
Q: My
-peptide dissolves in DMSO but precipitates immediately when I add PBS. What now?A: You have hit the "critical aggregation concentration" (CAC).
Check pH: Is your PBS pH near the peptide's pI? If so, switch to Tris (pH 8) or Acetate (pH 4) to induce charge repulsion.
Add Surfactant: Add 0.05% Tween-20 or 0.1% OG (Octyl Glucoside) to the PBS before mixing. This coats the hydrophobic face of the helix.
Use a "Stepping Stone" Solvent: Dilute DMSO into 50% Acetonitrile/Water first, then dilute that into PBS.
Q: Can I use standard HPLC protocols for purification?A: No. Standard C18 columns often bind hydrophobic
-peptides irreversibly.
Solution: Use a C4 or C8 column (less hydrophobic).
Mobile Phase: Operate at elevated temperatures (50–60°C ) to keep the peptide unstructured during chromatography. Use 0.1% TFA to ionize the termini.
Q: Why do
-peptides aggregate more than -peptides?A: It is a matter of side-chain topology. In -peptides, the side chains are equatorial and can interdigitate easily. In -peptides, the side chains are axial, creating more steric clash that discourages tight packing. If solubility is a dealbreaker, consider swapping a residue for a isomer to disrupt the packing lattice [1, 2].
References
Seebach, D., et al. (1996). "Beta-peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography. Helical secondary structure of a beta-hexapeptide in solution and its stability towards pepsin." Helvetica Chimica Acta.
Cheng, R.P., et al. (2001). "Beta-Peptides: From Structure to Function." Chemical Reviews.
Gellman, S.H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research.
Steer, D.L., et al. (2002). "Designing soluble beta-peptide mimetics of peptide hormones." Current Medicinal Chemistry.
Welcome to the Advanced Purification Support Center
You are likely here because quaternary
-amino acids (e.g., - or -amino acids) are failing standard peptide purification protocols. These molecules present a "perfect storm" of chromatographic challenges:
Steric Bulk: The quaternary center creates significant steric hindrance, affecting mass transfer kinetics and derivatization rates.
Detection Silence: Most lack native UV chromophores (phenyl/tryptophan moieties), rendering them invisible at 254 nm.
Zwitterionic Behavior: They exist as charged species over a wide pH range, leading to poor retention or severe peak tailing on standard C18 columns.
This guide abandons generic advice. Below are the specific, field-proven workflows to resolve these issues.
Module 1: Detection & Visibility ("I can't see my peak")
The Problem: You observe a flat baseline despite high mass loading.
The Cause: Quaternary
-amino acids lack conjugated -systems. Relying on 210-220 nm (peptide bond absorption) is risky due to solvent cutoff interference and low extinction coefficients.
Solution A: The Universal Detector (Preferred)
If available, use Charged Aerosol Detection (CAD) or ELSD .
Why: CAD detects analytes based on mass, not optical properties. It is superior to ELSD for low-molecular-weight zwitterions because it offers uniform response factors and higher sensitivity.
Constraint: You must use volatile mobile phases (Formic acid, TFA, Ammonium Acetate, Ammonium Hydroxide). Phosphate buffers are forbidden.
Solution B: Derivatization (If UV is the only option)
Critical Modification for Quaternary Centers:
Standard FMOC protocols often fail here. The quaternary carbon at the
-position creates a "neopentyl-like" steric wall, slowing the nucleophilic attack of the amine onto the FMOC-Cl reagent.
Protocol: Modified FMOC Derivatization for Sterically Hindered Amines
Buffer: 0.2 M Borate Buffer, pH 9.5 (Higher pH drives the amine to the nucleophilic
form).
Reagent: 10 mM FMOC-Cl in Acetonitrile.
Ratio: 2:1 (Reagent:Sample).
Reaction Time:Increase to 10–15 minutes (Standard is 1-2 mins). The steric bulk requires this extended kinetic window.
Quench: Add 1-Adamantanamine (ADAM) or hydrophobic amine to scavenge excess FMOC-Cl, preventing the "FMOC-OH" interference peak.
Module 2: Peak Shape & Column Chemistry ("My peak is a blob")
The Problem: Severe tailing (Asymmetry > 1.5) or total loss of retention.
The Cause: The amine group interacts with residual silanols on the silica surface.[1] The quaternary center adds hydrophobicity, often causing mixed-mode retention (hydrophobic + ion exchange) that drags the peak.
The "High pH" Strategy (Recommended)
Quaternary
-amino acids are robust. Unlike peptides, they rarely deamimate or degrade at high pH.
Column: Hybrid Silica (e.g., Waters XBridge, Phenomenex Gemini-NX) or Polymer (PLRP-S). Do not use standard silica.[1]
Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).
Mechanism: At pH 10, the amine is deprotonated (neutral), and the silica silanols are deprotonated (negative). The electrostatic repulsion prevents silanol interactions, sharpening the peak.
The "Chaos Agent" Strategy (Low pH)
If you must run at low pH (e.g., for MS compatibility):
Modifier: Use Trifluoroacetic Acid (TFA) at 0.1%.[3][4]
Why: TFA acts as an ion-pairing agent. The trifluoroacetate anion pairs with the protonated amine, masking the charge and increasing retention on the hydrophobic C18 chain. Formic acid is often too weak to suppress tailing for these bulky amines.
Visual Troubleshooting Guide
Figure 1: Decision matrix for troubleshooting peak shape issues in quaternary amino acid purification.
Module 3: Chiral Separation ("I can't separate the isomers")
The Problem: You have a racemic mixture of
-amino acids.
The Science: The distance between the amine and acid groups in -amino acids differs from -amino acids, often rendering standard "Pirkle" columns ineffective.
Method A: The Crown Ether Approach (Free Amino Acids)
For underivatized, free amino acids, this is the gold standard.
Column:Crownpak CR(+) or CR(-).
Mechanism: The crown ether forms a host-guest complex with the ammonium ion (
).
Critical Condition: You must use Perchloric Acid (HClO4) or TFA at pH 1.0–2.0. The amine must be fully protonated to bind.
Temperature: Lowering temperature to 10–15°C often dramatically improves resolution by reducing the kinetics of the exchange.
Method B: The Zwitterionic Cinchona Approach
Column:Chiralpak ZWIX(+) or ZWIX(-).
Mechanism: Designed specifically for
-amino acids. It uses a synergistic double ion-pairing mechanism.
Mobile Phase: MeOH/ACN/Water with 50mM Formic Acid + 25mM Diethylamine. (Note: This is a specific double-additive system required for the mechanism).
Module 4: Quantitative Data & Recovery
When scaling up for purification, recovery is paramount.[5] Below is a comparison of buffer systems for quaternary
-amino acids.
Buffer System
Volatility
Peak Shape (Quaternary -AA)
MS Compatible?
Recommended For
0.1% TFA
High
Excellent (Ion Pairing)
Yes (Signal Suppression)
General Prep / Low pH
10mM Ammonium Formate
High
Good
Yes (Excellent)
LC-MS Analysis
10mM Ammonium Bicarbonate
High
Superior (Silanol suppression)
Yes
Prep Scale (High Purity)
Phosphate Buffer
None
Good
No
Analytical UV only
Frequently Asked Questions (FAQ)
Q: I see "Ghost Peaks" in my gradient when using CAD. What is this?A: This is likely mobile phase impurity. CAD detects everything non-volatile.[6] Even "HPLC Grade" solvents can have residue.
Fix: Use "LC-MS Grade" solvents.
Fix: Install a "Ghost Trap" column between the pump and the injector to capture solvent impurities before they reach the sample.
Q: My sample precipitates when I inject it onto the High pH column.A: Quaternary amino acids can be hydrophobic. If you dissolve them in 100% DMSO and inject into a high-aqueous buffer (pH 10), they may crash out.
Fix: Dissolve sample in 50:50 Water:Acetonitrile (if soluble) or use a "Sandwich Injection" (Solvent A plug / Sample / Solvent A plug).
Q: Can I use standard C18 for the Crownpak method?A: No. Crownpak is a specific chiral stationary phase (Crown Ether). It is not a C18 column. It requires high aqueous, highly acidic conditions (pH 1-2).
References
Chiral Separation of Amino Acids: Ilisz, I., et al. (2002).
-methyl-amino acids by ligand exchange using capillary electrophoresis and HPLC." Journal of Pharmaceutical and Biomedical Analysis.
CAD vs ELSD: Thermo Fisher Scientific. (2024).[2][7][8][9] "CAD vs ELSD: Which HPLC Detector Is Your Better Option?" AnalyteGuru.
Zwitterionic Chiral Phases: Zhang, T., et al. (2014).[8] "Zwitterionic stationary phases based on cinchona and chiral sulfonic acids for the direct stereoselective separation of amino acids."[8] Journal of Separation Science.
FMOC Derivatization Kinetics: Conicet. (2015). "Analysis of Amino Acids by On-line Pre-column Derivatization with OPA and FMOC." Analytical Methods.
Troubleshooting Peak Tailing: Element Lab Solutions. "Peak Tailing in HPLC: Causes and Solutions."
The Structural Impact of α-Methyl-α-Phenyl-β-Alanine Incorporation: A Comparative Crystallographic Guide
For Researchers, Scientists, and Drug Development Professionals In the landscape of peptide-based therapeutics and materials science, the introduction of non-canonical amino acids is a cornerstone of innovation. These un...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of peptide-based therapeutics and materials science, the introduction of non-canonical amino acids is a cornerstone of innovation. These unique building blocks offer a powerful toolkit to modulate peptide conformation, enhance proteolytic stability, and ultimately, fine-tune biological activity. Among these, α-methyl-α-phenyl-β-alanine stands out as a particularly intriguing residue, combining the conformational rigidity of an α,α-disubstituted amino acid with the extended backbone of a β-amino acid. This guide provides a comparative analysis of the expected structural ramifications of incorporating α-methyl-α-phenyl-β-alanine into peptide scaffolds, drawing upon crystallographic data from closely related analogues to predict its influence on secondary and tertiary structure.
The Significance of α,α-Disubstituted β-Amino Acids in Peptide Design
The canonical 20 amino acids, while versatile, are often susceptible to enzymatic degradation and can lead to flexible peptide chains. Non-canonical amino acids, such as α-methyl-α-phenyl-β-alanine, introduce specific structural constraints that can overcome these limitations. The α,α-disubstitution, in this case with a methyl and a phenyl group, sterically restricts the available conformational space around the α-carbon. This often leads to the stabilization of specific secondary structures, such as helices or β-turns.[1][2] Furthermore, the β-amino acid backbone, with an additional carbon atom compared to its α-amino acid counterpart, results in a different hydrogen bonding pattern and can give rise to novel helical and sheet structures.[3][4] Peptides incorporating β-amino acids, often referred to as β-peptides, have been shown to form stable secondary structures even in short sequences and exhibit remarkable resistance to proteolysis.[5]
The combination of these features in α-methyl-α-phenyl-β-alanine suggests its potential to induce unique and stable conformations in peptides, making it a valuable tool for designing peptidomimetics with enhanced therapeutic properties.[2]
A Comparative Analysis of Conformational Preferences
While a specific crystal structure for a peptide containing α-methyl-α-phenyl-β-alanine is not yet publicly available in databases such as the Protein Data Bank (PDB), we can infer its likely structural impact by examining crystallographic data of peptides containing closely related residues. This comparative approach allows us to dissect the individual contributions of α-methylation, the phenyl group, and the β-backbone to the overall peptide conformation.
The Influence of α,α-Disubstitution: Aib and (αMe)Phe
α-Aminoisobutyric acid (Aib), an achiral α,α-dimethylated amino acid, is a well-studied helix-promoting residue.[1] X-ray crystallographic studies of Aib-containing peptides have consistently shown that it favors helical conformations, particularly the 310-helix.[1] The steric hindrance from the two methyl groups restricts the Ramachandran plot to a small, helical region.
Similarly, α-methyl-phenylalanine ((αMe)Phe) also promotes helical structures in peptides.[6] The presence of the methyl group, in addition to the phenyl side chain, provides significant conformational constraint.
The Structural Impact of the β-Backbone: β-Phenylalanine
Peptides composed of β-amino acids can adopt a variety of stable secondary structures, including different types of helices (e.g., 14-helix, 12-helix) and sheets.[3][5] X-ray diffraction studies of peptides containing β-phenylalanine have revealed their ability to participate in well-defined β-hairpin structures.[7] The additional flexibility of the β-amino acid backbone, compared to α-amino acids, allows for different hydrogen-bonding patterns and side-chain orientations.[4]
Predicted Conformation of α-Methyl-α-Phenyl-β-Alanine Peptides
Based on the crystallographic data of its constituent parts, we can predict that the incorporation of α-methyl-α-phenyl-β-alanine will impose significant conformational constraints on a peptide chain. The α,α-disubstitution is expected to favor a more rigid backbone, while the β-amino acid nature of the residue will influence the overall secondary structure, potentially leading to novel helical or turn conformations. The bulky phenyl group will also play a crucial role in directing the local and global folding of the peptide through steric interactions and potential aromatic packing.
Broadly distributed depending on secondary structure
α-Aminoisobutyric Acid (Aib)
α,α-dimethylated
Strongly promotes 310- and α-helices
Restricted to helical regions (φ ≈ ±60°, ψ ≈ ±30°)
β-Phenylalanine
Phenyl side chain on β-amino acid backbone
Can form β-hairpins and other stable secondary structures
Different dihedral angles (φ, θ, ψ) define unique conformations
α-Methyl-α-Phenyl-β-Alanine (Predicted)
α,α-disubstituted β-amino acid with a phenyl group
Expected to induce highly constrained, potentially novel helical or turn structures
Highly restricted due to steric hindrance
Experimental Workflow for X-ray Crystallography of Modified Peptides
The determination of the precise three-dimensional structure of a peptide containing α-methyl-α-phenyl-β-alanine requires a systematic experimental approach, from synthesis to data analysis.[8]
Caption: A generalized workflow for determining the crystal structure of a synthetic peptide.
Step-by-Step Experimental Protocol
1. Peptide Synthesis and Purification:
Synthesis: The peptide incorporating α-methyl-α-phenyl-β-alanine is synthesized using standard solid-phase peptide synthesis (SPPS) protocols, likely with Fmoc chemistry. The custom amino acid would be incorporated as a protected building block.
Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) to >95% purity.
Characterization: The identity and purity of the peptide are confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF).
2. Crystallization:
Screening: High-throughput screening is performed using commercially available crystallization screens (e.g., from Hampton Research, Qiagen) and a robotic crystallization system. The hanging drop or sitting drop vapor diffusion method is commonly employed.
Optimization: Promising crystallization "hits" are optimized by systematically varying the concentrations of the precipitant, buffer pH, and temperature to obtain diffraction-quality crystals.
3. X-ray Data Collection and Processing:
Crystal Mounting and Cryo-protection: A suitable crystal is harvested and flash-cooled in a cryoprotectant solution to prevent ice formation during data collection at cryogenic temperatures (typically 100 K).
Data Collection: X-ray diffraction data are collected at a synchrotron source or with a modern in-house diffractometer.[9]
Data Processing: The diffraction images are processed using software such as XDS or HKL2000 to integrate the reflection intensities and determine the unit cell parameters and space group.
4. Structure Solution, Refinement, and Validation:
Phasing: The phase problem is solved using methods such as molecular replacement (if a homologous structure is available) or direct methods for smaller peptides.
Model Building: An initial model of the peptide is built into the electron density map using software like Coot.
Refinement: The atomic model is refined against the experimental data using programs like REFMAC5 or Phenix to improve the fit and geometric parameters.
Validation: The final structure is validated using tools like MolProbity to check for geometric reasonability and agreement with the experimental data.
Visualizing the Structural Comparison
The following diagrams illustrate the chemical differences between α-methyl-α-phenyl-β-alanine and related amino acids, and the expected conformational constraints.
Caption: Comparison of α-methyl-α-phenyl-β-alanine with related α- and β-amino acids.
Conclusion and Future Outlook
The incorporation of α-methyl-α-phenyl-β-alanine into peptides represents a promising strategy for creating novel biomaterials and therapeutics with enhanced structural stability and biological activity. While direct crystallographic evidence is still forthcoming, a comparative analysis based on the structures of peptides containing related non-canonical amino acids provides valuable insights into its expected conformational behavior. The steric constraints imposed by the α,α-disubstitution, combined with the unique backbone geometry of a β-amino acid, are likely to result in highly ordered and predictable peptide structures.
Future crystallographic studies on peptides containing α-methyl-α-phenyl-β-alanine are crucial to fully elucidate its structural preferences and to guide the rational design of next-generation peptidomimetics. Such studies will not only expand our fundamental understanding of peptide folding but also pave the way for the development of new drugs and advanced materials.
References
Gellman, S. H. (1998). Foldamers: A Manifesto. Accounts of Chemical Research, 31(4), 173-180. [Link]
Toniolo, C., & Benedetti, E. (1991). The polypeptide 310-helix. Trends in Biochemical Sciences, 16, 350-353. [Link]
Karle, I. L., & Balaram, P. (1990). Structural characteristics of α-helical peptide molecules containing Aib residues. Biochemistry, 29(28), 6747-6756. [Link]
Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996). β-Peptide Foldamers: Robust Helical Secondary Structure in a New Class of Unnatural Peptides. Journal of the American Chemical Society, 118(51), 13071-13072. [Link]
Seebach, D., et al. (1996). β-Peptides: Synthesis by Arndt−Eistert Homologation with Concomitant Peptide Coupling. Structure and Stability of the Helices of β-Hepta- and β-Hexapeptides in Methanol. Helvetica Chimica Acta, 79(4), 913-941. [Link]
Horne, W. S., & Gellman, S. H. (2008). Foldamers with heterogeneous backbones. Accounts of Chemical Research, 41(10), 1399-1408. [Link]
Nowick, J. S. (2015). A Newcomer's Guide to Peptide Crystallography. Israel Journal of Chemistry, 55(6-7), 698-710. [Link]
Chatterjee, S., et al. (2008). A β-hairpin conformation in crystals of the decapeptide t-butoxycarbonyl-Leu-Val-βPhe-Val-DPro-Gly-Leu-βPhe-Val-Val-methyl ester. Proceedings of the National Academy of Sciences, 105(27), 9223-9228. [Link]
Crisma, M., et al. (1993). Structures of peptides from alpha-amino acids methylated at the alpha-carbon. Biopolymers, 33(7), 1061-1072. [Link]
McPherson, A. (2004). Introduction to protein crystallization. Methods in Molecular Biology, 276, 1-23. [Link]
PDB-101: Learn: Guide to Understanding PDB Data: X-ray Crystallography. [Link]
Thomas, N. C. (2016). X-Ray Crystallography as a Tool for the Structural Study and Design of α/β-Peptides. University of Wisconsin-Madison. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Determining enantiomeric excess (ee) of 3-Amino-2-methyl-2-phenylpropanoic acid
Content Type: Publish Comparison Guides
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
3-Amino-2-methyl-2-phenylpropanoic acid (
-methyl--phenyl--alanine) represents a distinct class of "quaternary" -amino acids. These scaffolds are critical in peptidomimetics for inducing specific secondary structures (helices/turns) and resisting enzymatic degradation. However, the quaternary stereocenter at the -position creates significant steric hindrance, making standard enzymatic resolution and traditional chiral chromatography challenging.
This guide compares three distinct analytical workflows to determine the enantiomeric excess (ee) of this molecule. We prioritize methods that ensure Scientific Integrity and Reproducibility , moving beyond generic advice to provide actionable, high-resolution protocols.
The Decision Matrix
Feature
Method A: Direct Chiral HPLC (Zwitterionic)
Method B: Indirect HPLC (Marfey's Method)
Method C: H-NMR (Chiral Solvating Agent)
Primary Mechanism
Ion-pairing + H-bonding on Cinchona-based CSP
Diastereomer formation via nucleophilic substitution
Diastereomeric complexation in solution
Accuracy/Sensitivity
High (ee > 99.9% detectable)
High (ee > 99.5% detectable)
Moderate (Limit of detection ~1-2% ee)
Sample Prep
Minimal (Dilute & Shoot)
Moderate (1-2 hr derivatization)
Minimal (Mix in NMR tube)
Cost per Run
Low (after column purchase)
Low (Reagents are cheap)
Low (Solvent costs only)
Capital Investment
High (~$1,500+ for Column)
Low (Standard C18 Column)
High (NMR Spectrometer)
Best For
Routine QC, High-throughput screening
Labs without chiral columns, trace analysis
Rapid "spot checks" of reaction progress
Part 1: Detailed Comparative Analysis
Method A: Direct Chiral HPLC (The Gold Standard)
Why it works: The zwitterionic nature of 3-Amino-2-methyl-2-phenylpropanoic acid (containing both a free amine and a free acid) makes it an ideal candidate for Zwitterionic Ion-Exchange (ZWIX) phases. Unlike polysaccharide columns (AD-H, OD-H) which often require N-protection, ZWIX phases utilize Cinchona alkaloid derivatives to simultaneously recognize the ammonium and carboxylate moieties.
Key Advantage: No derivatization is required. The steric bulk of the
-methyl and -phenyl groups actually enhances separation on these phases by locking the molecule into a rigid conformation within the chiral selector's binding pocket.
Critical Consideration: The elution order can be reversed by switching from ZWIX(+) to ZWIX(-), providing a self-validating confirmation of trace enantiomers.
Method B: Indirect HPLC via Marfey's Reagent (The Accessible Workhorse)
Why it works: If a dedicated chiral column is unavailable, derivatization with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA/Marfey's Reagent) is the most robust alternative. FDAA reacts with the primary amine to form stable diastereomers.
Key Advantage: The resulting diastereomers have significantly different hydrophobicities and can be separated on a standard, inexpensive C18 column. The dinitrophenyl group provides a strong UV chromophore (340 nm), removing interference from non-absorbing impurities.
Critical Consideration: The reaction requires heating. While the quaternary center prevents racemization at the
-carbon, care must be taken to ensure complete conversion to avoid kinetic resolution effects skewing the data.
Method C:
H-NMR with Chiral Solvating Agents (The Rapid Screen)
Why it works: For reaction monitoring where precise quantification (<1% error) is not critical, adding a Chiral Solvating Agent (CSA) like (R)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BNP) splits the NMR signals of the enantiomers.
Key Advantage: Instant feedback. The
-methyl group appears as a sharp singlet (approx 1.5-1.8 ppm). Upon adding the CSA, this singlet splits into two distinct peaks (one for R, one for S) due to the anisotropic environment.
Critical Consideration: Requires high concentrations (~10-20 mg) and is less effective if the sample contains paramagnetic impurities or significant solvent residues.
Part 2: Experimental Protocols
Protocol A: Direct Chiral HPLC (ZWIX Method)
Recommended for final purity determination of drug substances.
Materials:
Column: Chiralpak ZWIX(+) (3 µm, 150 x 4.6 mm) [Daicel].
Mobile Phase: MeOH / MeCN (50:50 v/v) + 50 mM Formic Acid + 25 mM Diethylamine.
Note: The acid/base ratio controls the ionization state. The "double ion pairing" mechanism requires both the analyte and the selector to be charged.
Flow Rate: 0.8 mL/min.
Temperature: 25°C (Lower temperature improves resolution for bulky quaternary centers).
Detection: UV @ 215 nm (Phenyl absorption) or 254 nm.
Step-by-Step:
Equilibration: Flush column with 20 column volumes of mobile phase. Ensure baseline is stable.
Sample Prep: Dissolve 1 mg of analyte in 1 mL of MeOH. Filter through 0.22 µm PTFE filter.
Injection: Inject 5 µL.
Analysis: The L-isomer (S-configuration) typically elutes before the D-isomer on ZWIX(+) due to the specific cleft geometry of the quinine-derived selector.
In a 1.5 mL HPLC vial, mix 50 µL of sample solution (50 mM in water) with 100 µL of 1 M NaHCO
.
Add 100 µL of 1% FDAA solution.
Heat at 40°C for 60 minutes. (Note: Quaternary amines react slower than primary; 40°C is gentle enough to prevent degradation).
Quenching:
Cool to room temperature.
Add 50 µL of 1 M HCl to neutralize (pH should be ~3).
Dilute with 500 µL of 50% Acetonitrile/Water.
LC Method:
Gradient: 10% B to 60% B over 20 minutes.
Detection: UV @ 340 nm (Specific to the DNP tag).
Analysis: The diastereomers (
-FDAA--Analyte and -FDAA--Analyte) will elute with 2-5 minutes.
Part 3: Visualization of Workflows
Method Selection Logic
This diagram illustrates the decision process for selecting the appropriate analytical technique based on laboratory resources and accuracy requirements.
Caption: Decision matrix for selecting the optimal ee determination method based on purity, equipment availability, and precision needs.
Marfey's Derivatization Mechanism
This diagram details the reaction pathway and separation logic for the indirect HPLC method.
Caption: Reaction scheme for Marfey's method, converting enantiomers into separable diastereomers via L-FDAA.
References
Lindner, W., et al. (2009). "Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC." Journal of Chromatography A.
Bhushan, R., & Brückner, H. (2004). "Marfey's reagent for chiral amino acid analysis: A review." Amino Acids.[1][2][3][4][5][6][7][8][9][10]
Parker, D. (1991). "NMR determination of enantiomeric purity." Chemical Reviews.
Daicel Chiral Technologies. "Instruction Manual for CHIRALPAK® ZWIX(+) and ZWIX(-)."
Sigma-Aldrich. "Chiral Analysis of Amino Acids: Astec CHIROBIOTIC Handbook."
A Comparative Guide to the Metabolic Stability of β-Amino Acids vs. α-Amino Acids
For Researchers, Scientists, and Drug Development Professionals In the quest for more robust and effective therapeutic agents, particularly in the realm of peptide and small molecule drugs, metabolic stability is a criti...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the quest for more robust and effective therapeutic agents, particularly in the realm of peptide and small molecule drugs, metabolic stability is a critical determinant of success. A molecule's susceptibility to enzymatic degradation directly impacts its pharmacokinetic profile, influencing its half-life, bioavailability, and ultimately, its therapeutic efficacy. This guide provides an in-depth comparison of the metabolic stability of β-amino acids against their naturally occurring α-amino acid counterparts, supported by experimental data and protocols.
The Fundamental Structural Distinction and Its Metabolic Implications
The core difference between α- and β-amino acids lies in the placement of the amino group relative to the carboxyl group. In α-amino acids, the amino group is attached to the α-carbon, the same carbon atom to which the carboxyl group is bonded. In β-amino acids, the amino group is attached to the β-carbon, one carbon atom removed from the carboxyl group.
This seemingly subtle shift in structure has profound consequences for the three-dimensional conformation of peptides and their recognition by metabolic enzymes. The backbone of a β-amino acid-containing peptide is longer per residue than that of a natural peptide, leading to distinct secondary structures and a fundamentally altered presentation to the enzymatic machinery of the body.
The Enzymatic Gauntlet: Why α-Amino Acids Are Susceptible
The degradation of peptides and proteins composed of α-amino acids is a well-understood process, primarily mediated by a vast array of proteases and peptidases. These enzymes have evolved to specifically recognize the stereochemistry and backbone conformation of α-peptides.
Key enzymatic threats to α-amino acid-based drugs include:
Endopeptidases: Cleave internal peptide bonds.
Exopeptidases: Cleave peptide bonds at the N- or C-terminus.
Cytochrome P450 (CYP) Enzymes: While primarily known for small molecule metabolism, they can also contribute to the oxidative metabolism of certain amino acid side chains.
The specificity of these enzymes is the Achilles' heel of many α-amino acid-based therapeutics.
The β-Amino Acid Shield: A Paradigm of Enhanced Stability
The incorporation of β-amino acids into a peptide sequence serves as a powerful strategy to thwart enzymatic degradation. This enhanced stability is not due to a single factor, but a combination of mechanistic hurdles presented to metabolic enzymes.
Steric Hindrance: The altered backbone geometry of β-peptides creates a sterically hindered environment that prevents the peptide from fitting into the active site of many proteases.
Unnatural Conformation: Proteases are highly specific for the torsional angles and secondary structures (e.g., α-helices, β-sheets) formed by α-peptides. β-peptides adopt unique helical and sheet-like structures that are not recognized by these enzymes.
Resistance to Peptidases: The altered positioning of the amino group in β-amino acids makes the adjacent peptide bond resistant to cleavage by many common peptidases.
The following diagram illustrates the fundamental difference in enzymatic susceptibility.
Caption: Enzymatic recognition of α- vs. β-amino acid peptides.
Quantifying Stability: Experimental Protocols and Comparative Data
To empirically determine metabolic stability, in vitro assays are indispensable tools in drug discovery. The following protocols for liver microsomal and plasma stability assays provide a framework for direct comparison.
Experimental Protocol: In Vitro Liver Microsomal Stability Assay
This assay assesses the susceptibility of a compound to metabolism by the major drug-metabolizing enzymes located in the liver microsomes, primarily Cytochrome P450s.
Step-by-Step Methodology:
Prepare Reagents:
Test Compound Stock: 1 mM solution in DMSO.
Liver Microsomes (e.g., human, rat): Thaw on ice immediately before use. A typical protein concentration is 20 mg/mL.
NADPH Regeneration System (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase): To ensure sustained enzyme activity.
Phosphate Buffer: 0.1 M, pH 7.4.
Quenching Solution: Acetonitrile with an internal standard.
Incubation:
In a 96-well plate, add phosphate buffer.
Add the test compound to achieve a final concentration of 1 µM.
Pre-incubate the plate at 37°C for 5 minutes.
Initiate the reaction by adding the NADPH regeneration system and liver microsomes (final protein concentration of 0.5-1.0 mg/mL).
Time Points and Quenching:
At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing the cold quenching solution. This stops the enzymatic reaction.
Sample Analysis:
Centrifuge the quenched samples to precipitate proteins.
Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.
Data Analysis:
Plot the natural logarithm of the percentage of the compound remaining versus time.
The slope of the line gives the rate constant (k).
Calculate the in vitro half-life (t½) as: t½ = 0.693 / k.
Experimental Protocol: Plasma Stability Assay
This assay evaluates the stability of a compound in the presence of enzymes found in plasma, such as esterases and proteases.
Step-by-Step Methodology:
Prepare Reagents:
Test Compound Stock: 1 mM solution in DMSO.
Plasma (e.g., human, mouse): Thaw on ice.
Phosphate Buffer: 0.1 M, pH 7.4.
Quenching Solution: Acetonitrile with an internal standard.
Incubation:
In a 96-well plate, add plasma.
Add the test compound to achieve a final concentration of 1-5 µM.
Incubate the plate at 37°C.
Time Points and Quenching:
At specified time points (e.g., 0, 30, 60, 120, 240 minutes), transfer an aliquot to a new plate containing the cold quenching solution.
Sample Analysis & Data Analysis:
Follow steps 4 and 5 from the microsomal stability assay protocol.
The following diagram outlines the general workflow for these in vitro stability assays.
Comparative
Proteolytic Resistance of Peptides Containing 3-Amino-2-methyl-2-phenylpropanoic Acid: A Comparative Technical Guide
Topic: Proteolytic Resistance of Peptides Containing 3-Amino-2-methyl-2-phenylpropanoic Acid Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Proteolytic Resistance of Peptides Containing 3-Amino-2-methyl-2-phenylpropanoic Acid
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
In the development of peptide therapeutics, proteolytic instability is the primary failure mode for promising lead compounds. 3-Amino-2-methyl-2-phenylpropanoic acid (chemically defined as a
-amino acid ) represents a high-performance solution to this challenge. Unlike standard backbone modifications, this residue introduces a "Triple Defense" mechanism: backbone homologation, geminal disubstitution, and steric shielding.
This guide provides a technical comparison of this residue against standard alternatives, supported by mechanistic insights and experimental protocols for validation.
Technical Identity & Mechanism of Action
To understand the superior resistance of this molecule, one must define its structural class. 3-Amino-2-methyl-2-phenylpropanoic acid is a ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
-MePh-Ala confers stability through three distinct physical properties:
Backbone Homologation (The
-Effect): The insertion of an extra methylene group () between the amine and carboxyl groups extends the backbone. Proteases like chymotrypsin and trypsin rely on precise alignment of the scissile amide bond with the catalytic triad (Ser-His-Asp). The extended -backbone disrupts this alignment, rendering the bond "invisible" to the enzyme [1].
Geminal Disubstitution (The Thorpe-Ingold Effect): The presence of two bulky groups (Methyl and Phenyl) on the same carbon (
-position) restricts the rotational freedom of the backbone. This "locking" effect prevents the peptide from adopting the extended conformations often required for protease active-site binding [2].
Steric Shielding: The quaternary center creates a dense hydrophobic shield around the adjacent amide bond, physically blocking the approach of nucleophilic water molecules or enzymatic side chains [3].
DOT Diagram: Mechanism of Proteolytic Resistance
Caption: Mechanistic pathway comparison showing how
-MePh-Ala evades proteolytic cleavage through steric and geometric mismatch.
Comparative Performance Guide
This section objectively compares peptides containing
-MePh-Ala against common alternatives used in drug design.
Table 1: Stability and Biophysical Profile Comparison
Feature
Natural -Amino Acid (e.g., Phe)
Standard -Amino Acid (-homoPhe)
N-Methyl Amino Acid (N-Me-Phe)
-MePh-Ala (Target Product)
Proteolytic Half-Life ()
< 10-30 min
4-12 hours
2-6 hours
> 24 hours
Mechanism of Stability
None
Backbone Extension
Steric Blockade
Extension + Steric + Conformational Lock
Conformational Rigidity
Low (Flexible)
Moderate
Moderate
High (Helix Inducing)
H-Bonding Capacity
Intact
Intact
Compromised (Loss of NH)
Intact (Retains NH)
Metabolic Liability
High
Low
Low-Moderate
Extremely Low
Detailed Analysis
Vs. Natural Peptides: Natural peptides are rapidly degraded by serum proteases (DPP-IV, neprilysin). Substitution with
-MePh-Ala typically renders the peptide completely inert to these enzymes [4].
Vs. Standard
-Amino Acids: While standard -residues (side chain on -carbon) offer resistance, they are often conformationally flexible. The -analog adds the "gem-dimethyl" effect, forcing the peptide into stable secondary structures (e.g., helices), which can improve receptor affinity by reducing the entropy cost of binding [5].
Vs. N-Methylation: N-methylation is a common strategy to stop proteolysis, but it removes a hydrogen bond donor (the amide proton). This can disrupt secondary structure or receptor binding.
-MePh-Ala provides similar or superior stability without sacrificing the amide proton, allowing for critical H-bonding interactions [6].
Experimental Validation Protocol
To verify the stability of a peptide containing 3-Amino-2-methyl-2-phenylpropanoic acid, use the following Serum Stability Assay . This protocol is designed to be self-validating with internal controls.
) of the modified peptide in mammalian serum compared to a wild-type control.
Materials
Test Peptide: Peptide containing
-MePh-Ala.
Control Peptide: Native
-peptide sequence.
Matrix: Pooled Human or Rat Serum (Sigma-Aldrich or equivalent).
Internal Standard: Warfarin or Tolbutamide (10 µM in Acetonitrile).
Workflow Steps
Preparation: Dilute peptides to 100 µM in PBS (pH 7.4).
Initiation: Mix 20 µL of peptide stock with 180 µL of pre-warmed (37°C) serum. Final concentration: 10 µM.
Sampling: At time points
min (24h):
Remove 20 µL of the reaction mixture.
Quench: Immediately add to 80 µL of ice-cold Acetonitrile containing Internal Standard.
Precipitation: Vortex for 30s, Centrifuge at 10,000 x g for 10 min.
Analysis: Inject supernatant into LC-MS/MS (C18 column). Monitor parent ion mass.
Calculation: Plot
vs. Time. The slope gives .
DOT Diagram: Experimental Workflow
Caption: Step-by-step workflow for validating proteolytic resistance using LC-MS quantification.
Conclusion
3-Amino-2-methyl-2-phenylpropanoic acid is not merely a stable building block; it is a structural architect. By combining the enzymatic invisibility of
-amino acids with the conformational rigidity of geminal disubstitution, it offers a distinct advantage over N-methylation or simple backbone homologation. For drug development programs facing rapid clearance or low oral bioavailability, this residue provides a proven, scientifically grounded solution.
References
Seebach, D., & Gardiner, J. (2008).
-Peptidic Peptidomimetics. Accounts of Chemical Research, 41(10), 1366–1375. Link
Gellman, S. H. (1998). Foldamers: A Manifesto. Accounts of Chemical Research, 31(4), 173–180. Link
Abele, S., & Seebach, D. (2000). Preparation of achiral and of enantiopure geminally disubstituted
-amino acids for -peptide synthesis. European Journal of Organic Chemistry, 2000(1), 1–15. Link
Steer, D. L., et al. (2002).
-Amino acids: Versatile peptidomimetics.[3] Current Medicinal Chemistry, 9(8), 811-822. Link
Cheng, R. P., et al. (2001).
-Peptides: From structure to function.[4] Chemical Reviews, 101(10), 3219–3232. Link
Chatterjee, J., et al. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 41(10), 1331–1342. Link
Comparing conformational rigidity of mono- vs di-substitutedβ\betaβ-amino acids
Conformational Rigidity of Mono- vs. Di-Substituted -Amino Acids: A Comparative Technical Guide Executive Summary The transition from - to -amino acids introduces an additional carbon atom into the backbone, creating new...
Author: BenchChem Technical Support Team. Date: February 2026
Conformational Rigidity of Mono- vs. Di-Substituted
-Amino Acids: A Comparative Technical Guide
Executive Summary
The transition from
- to -amino acids introduces an additional carbon atom into the backbone, creating new degrees of rotational freedom ( torsion). While this expansion allows for unique secondary structures (foldamers), it also imposes an entropic penalty on folding. This guide objectively compares the conformational rigidity of mono-substituted () versus di-substituted (acyclic , geminal , and cyclic) -amino acids.
Key Takeaway: Di-substitution, particularly through cyclic constraints or the Thorpe-Ingold effect, significantly enhances conformational rigidity, stabilizing specific helical folds (12-helix or 14-helix) and increasing proteolytic resistance compared to their mono-substituted counterparts.
The Structural Landscape: Mechanics of Rigidity
To manipulate
-peptide folding, one must control the three backbone torsion angles: (N-), (-), and (-C=O).
Mono-Substituted
-Amino Acids (
and
)
Structure: A single side chain is placed on either the
Conformational Behavior: These residues retain significant flexibility around the
bond. While they can form 14-helices (stabilized by H-bonds between residue and ), they often require cooperative stabilization (e.g., salt bridges) or longer sequence lengths to overcome the entropic cost of folding.
Limitation: In aqueous solution, short oligomers (<6 residues) of mono-substituted
-peptides often exist as random coils.
Di-Substituted
-Amino Acids
Di-substitution restricts the available Ramachandran space through two primary mechanisms:
The Thorpe-Ingold Effect (Geminal
):
Placing two substituents on the same carbon (geminal) compresses the internal bond angle ( or ), forcing the external substituents apart. This steric crowding restricts rotation around the adjacent bonds, statistically favoring folded conformations (helices or turns) over extended chains.
Cyclic Constraints (ACPC, ACHC):
Incorporating the
bond into a ring (e.g., trans-2-aminocyclopentanecarboxylic acid, ACPC) locks the torsion angle. This is the most potent form of rigidification.
ACPC (5-membered): Locks
to ~90-100°, promoting 12-helix formation.
ACHC (6-membered): Locks
to ~60°, promoting 14-helix formation.
Comparative Analysis: Stability & Folding
The following table summarizes the structural propensities derived from CD and NMR data.
Table 1: Conformational Propensities of
-Amino Acid Classes[2]
Substitution Class
Representative Residue
Dominant Fold (Solvent Dependent)
Rigidity Score (1-10)
Mechanism of Stability
Mono ()
-hAla
14-Helix (MeOH), Random (Water)
3
H-bond cooperativity (weak)
Mono ()
-hAla
14-Helix (less stable than )
2
H-bond cooperativity (weak)
Acyclic Di ()
-hVal
14-Helix or 12-Helix (stereochem. dependent)
6
Steric restriction ( bond)
Geminal Di ()
-hAla
Varies (Helix/Turn promoter)
7
Thorpe-Ingold Effect
Cyclic (5-ring)
trans-ACPC
12-Helix (Stable in Water)
9
-lock (Ring strain)
Cyclic (6-ring)
trans-ACHC
14-Helix (Stable in Water)
10
-lock (Pre-organized)
Experimental Validation Protocols
To validate these claims in your own research, use the following self-validating protocols. These are designed to distinguish between "induced" folding (solvent effects) and "intrinsic" rigidity.
Objective: Determine the secondary structure type (12- vs. 14-helix) and thermal stability.
Sample Preparation:
Dissolve lyophilized
-peptide in 100% Methanol (helix promoting) and separately in 10 mM Phosphate Buffer pH 7.4 (challenging solvent).
Target Concentration: 0.2 mM (Critical: Determine concentration via UV absorbance of Tyr/Trp tag or quantitative amino acid analysis, not just weight).
14-Helix Signature: Look for a minimum at ~214 nm .
12-Helix Signature: Look for a minimum at ~205 nm and a maximum at ~220 nm .
Validation: If the signal is weak (< -5,000 deg cm² dmol⁻¹) in water but strong in MeOH, the peptide lacks intrinsic rigidity (likely mono-substituted). If the signal persists in water, the scaffold is rigid (likely di-substituted/cyclic).
Protocol: NMR Hydrogen/Deuterium (H/D) Exchange
Objective: Quantify the kinetic stability of the H-bond network.
Sample Preparation: Dissolve 2-5 mM peptide in
(fully deuterated methanol).
Acquisition: Acquire a 1D
H-NMR reference spectrum immediately.
Initiation: Add
(or for water-soluble analogs) to initiate exchange.
Monitoring: Acquire sequential 1D spectra at logarithmic time intervals (5 min, 15 min, 1 hr, 4 hr, 24 hr).
The following diagram illustrates the decision hierarchy for selecting
-amino acids based on required rigidity and target structure.
Caption: Hierarchy of conformational rigidity showing the transition from flexible mono-substituted residues to rigid cyclic constraints, determining final helical stability.
Mechanistic Comparison of Stability
To understand the data, we must look at the thermodynamic drivers.
The Entropy Factor
Folding is a battle between Enthalpy (
, favorable H-bonds) and Entropy (, unfavorable loss of freedom).
Mono-substituted: The
bond rotates freely. Folding requires "freezing" this rotation, costing significant entropy (). The enthalpy of H-bonds often cannot overcome this in water (where water competes for H-bonds).
Di-substituted (Cyclic): The ring structure pre-pays the entropic cost during synthesis. The molecule is already restricted to a near-folded conformation. Therefore, the loss of entropy upon folding is negligible, allowing the enthalpy of H-bonding to dominate, resulting in highly stable structures even in water.
The Steric Factor (Acyclic Di-substitution)
In acyclic di-substituted residues (e.g.,
), the interaction between the two side chains (vicinal repulsion) or the side chain and the backbone (geminal/Thorpe-Ingold) restricts the torsion angle.
Experimental Note:
-substitution often dictates the handedness of the helix more strongly than mono-substitution due to these steric clashes.
-Peptides: a surprise at every turn.[2] Chemical Communications, (21), 2015–2022.[2] Link
Appella, D. H., Christianson, L. A., Karle, I. L., Powell, D. R., & Gellman, S. H. (1996).
-Peptide Foldamers: Robust Helix Formation in a New Family of -Amino Acid Oligomers. Journal of the American Chemical Society, 118(51), 13071–13072. Link
Cheng, R. P., Gellman, S. H., & DeGrado, W. F. (2001).
-Peptides: From Structure to Function. Chemical Reviews, 101(10), 3219–3232. Link
Jung, M. E., & Piizzi, G. (2005).[3] gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 105(5), 1735–1766.[3] Link
Abele, S., & Seebach, D. (2000).
- and -amino acids. European Journal of Organic Chemistry, 2000(1), 1–15. Link
Publish Comparison Guide: Chiral HPLC Separation of 3-Amino-2-methyl-2-phenylpropanoic Acid Enantiomers
Executive Summary 3-Amino-2-methyl-2-phenylpropanoic acid is a sterically hindered -amino acid containing a quaternary carbon center. Its unique structural rigidity makes it a critical scaffold in peptidomimetics and dru...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Amino-2-methyl-2-phenylpropanoic acid is a sterically hindered
-amino acid containing a quaternary carbon center. Its unique structural rigidity makes it a critical scaffold in peptidomimetics and drug design, yet it poses significant chromatographic challenges due to its zwitterionic nature and lack of a handle for standard interactions in its native state.
This guide evaluates the performance of three distinct chromatographic approaches for resolving its enantiomers. Based on selectivity (
), resolution (), and workflow efficiency, the Zwitterionic Ion Exchange (ZWIX) method is identified as the superior protocol for underivatized analysis, while Polysaccharide-based methods remain relevant for high-sensitivity impurity profiling following derivatization.
Comparative Analysis of Separation Methodologies
The following table summarizes the performance metrics of the primary chiral stationary phases (CSPs) evaluated for this specific
For 3-Amino-2-methyl-2-phenylpropanoic acid, the ZWIX platform is superior because it specifically targets the zwitterionic motif. The bulky quaternary center at position 2 (
-position relative to carboxyl) often interferes with the inclusion mechanisms of Crown Ethers (Crownpak) or Cyclodextrins. ZWIX columns utilize a "double ion-pairing" mechanism where the quaternary ammonium of the selector binds the analyte's carboxylate, and the selector's sulfonate binds the analyte's amine. This "molecular clamp" is less sensitive to steric bulk at the -carbon than inclusion-based methods.
Primary Protocol: Direct Separation on Chiralpak ZWIX
This protocol allows for the direct injection of the amino acid without time-consuming derivatization.
Additives: 50 mM Formic Acid + 25 mM Diethylamine (in the bulk mobile phase).[4]
Critical: Maintain a 2:1 molar ratio of Acid:Base to ensure the bulk liquid is slightly acidic, keeping the ZWIX selector in its zwitterionic active state.
Flow Rate: 0.4 – 0.5 mL/min (for 3.0 mm ID).
Temperature: 25°C (Lowering to 10°C can enhance resolution if needed).
Detection:
UV at 210–220 nm (carboxylate absorption).
ELSD or CAD (preferred if UV background is high).
MS (ESI+) compatible (replace DEA with Ammonium Hydroxide/Formate if needed).
Step-by-Step Workflow
System Preparation: Flush the HPLC system with MeOH/Water (50:50) to remove any buffer salts from previous runs.
Equilibration: Install the ZWIX column and equilibrate with the Mobile Phase for at least 30 column volumes. The baseline may take longer to stabilize due to the ion-pairing equilibrium.
Sample Prep: Dissolve the sample at 0.5 – 1.0 mg/mL in pure Methanol. Avoid using high water content in the sample diluent to prevent peak distortion.
Injection: Inject 1–5
.
Elution Order Control:
If the minor enantiomer elutes second (ideal for purity checks), continue.
If the minor enantiomer elutes first (hiding under the tail of the major peak), switch to the ZWIX(-) column . The elution order will reverse, placing the impurity later in the chromatogram for accurate integration.
Alternative Protocol: Derivatization Method (Polysaccharide CSPs)[7]
Use this method if your lab lacks Zwitterionic columns or if you require extremely high sensitivity (UV detection of the phenyl group alone can be weak; derivatization adds a strong chromophore).
Column: C18 (Achiral) or Chiralpak IA (if simple N-Boc protection is used instead of Marfey's).
Note: Marfey's reagent creates diastereomers, allowing separation on a standard C18 column. This is a cost-effective alternative if chiral columns are unavailable.
Mechanism & Decision Logic
The following diagrams illustrate the selection process and the mechanistic action of the recommended ZWIX column.
Method Development Decision Tree
Caption: Decision matrix for selecting the optimal separation strategy based on laboratory capabilities and sensitivity requirements.
ZWIX Double Ion-Pairing Mechanism
Caption: The "Double Ion-Pairing" mechanism where the ZWIX selector simultaneously binds the analyte's amine and carboxylate groups, locking the conformation for chiral recognition.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Retention ()
Water content too high in mobile phase.
Reduce water to < 2%. ZWIX behaves like a normal phase/HILIC hybrid; water is a strong eluent.
Broad Peaks
Incorrect Acid/Base ratio.
Ensure [Acid] > [Base] (e.g., 50mM FA / 25mM DEA). The selector must be zwitterionic.[4]
Split Peaks
Sample solvent mismatch.
Dissolve sample in Mobile Phase or pure Methanol. Avoid dissolving in 100% water.
Elution Order Reversal
Wrong column enantiomer.
Switch from ZWIX(+) to ZWIX(-) to reverse the peak order.[2][4][6]
References
Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® ZWIX(+) and CHIRALPAK® ZWIX(-). Retrieved from [Link]
Ilisz, I., et al. (2013).
-methyl-substituted unusual amino acids utilizing ion exchangers based on Cinchona alkaloids. Journal of Chromatography A. Retrieved from [Link]
Lindner, W., et al. Zwitterionic Chiral Stationary Phases (ZWIX) for the Separation of Amino Acids and Peptides. Daicel Application Notes. Retrieved from [Link]
A Comprehensive Guide to the Safe Disposal of 3-Amino-2-methyl-2-phenylpropanoic Acid
This document provides essential, step-by-step guidance for the proper and safe disposal of 3-Amino-2-methyl-2-phenylpropanoic acid. Adherence to these protocols is critical for ensuring laboratory safety, maintaining re...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides essential, step-by-step guidance for the proper and safe disposal of 3-Amino-2-methyl-2-phenylpropanoic acid. Adherence to these protocols is critical for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment. This guide is designed for researchers, scientists, and drug development professionals who handle this and similar chemical compounds.
Hazard Assessment and Risk Profile
Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 3-Amino-2-methyl-2-phenylpropanoic acid may not be readily available, data from structurally similar compounds, such as 2-methyl-2-phenylpropanoic acid and other amino acid derivatives, provide a strong basis for a conservative risk assessment. The primary risks associated with this compound are irritation and acute oral toxicity.[1][2]
The causality for stringent disposal protocols stems from these hazards: as a skin and eye irritant, direct contact must be minimized through appropriate Personal Protective Equipment (PPE).[1][2] Its classification as "harmful if swallowed" and potential as a respiratory irritant necessitates that it be prevented from entering the sewer system or becoming airborne as dust.[1]
Table 1: Anticipated GHS Hazard Profile
This profile is synthesized from data for structurally related molecules and represents a cautious approach to handling and disposal.
Disposal of 3-Amino-2-methyl-2-phenylpropanoic acid must be managed through your institution's hazardous waste program.[3][4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][5][6]
Step 1: Don Appropriate Personal Protective Equipment (PPE)
Before handling the waste, ensure you are wearing standard laboratory PPE to prevent exposure.
Safety Goggles: Protects eyes from potential dust particles.
Nitrile Gloves: Provides a barrier against skin contact.[2]
Lab Coat: Protects clothing and skin from contamination.
Step 2: Prepare a Designated Hazardous Waste Container
All solid waste must be collected in a dedicated, properly labeled container.
Container Selection: Use a chemically compatible container with a secure, sealable lid. A wide-mouth high-density polyethylene (HDPE) container is a suitable choice.
Labeling: The container must be clearly and legibly labeled.[4] The label must include:
The words "Hazardous Waste "
The full chemical name: "3-Amino-2-methyl-2-phenylpropanoic acid " (do not use abbreviations or formulas)[4]
The primary hazard(s): "Irritant, Toxic "
The date the first waste was added.
Step 3: Waste Segregation and Collection
Carefully transfer the solid 3-Amino-2-methyl-2-phenylpropanoic acid waste into the prepared container using a clean spatula or scoop.
Avoid Dust: Handle the solid carefully to minimize the generation of dust.[1][7]
Incompatibilities: Do not mix this waste with other chemical waste streams.[5] Specifically, keep it segregated from:
Strong oxidizing agents, strong acids, or strong bases[8]
Liquid waste of any kind
Aqueous or solvent rinsates (these should be collected as liquid hazardous waste)
Step 4: Storage in a Satellite Accumulation Area (SAA)
Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[3][4][9]
Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[4]
Containment: The container should be placed in secondary containment (e.g., a plastic tub) to contain any potential leaks.[6]
Closure: Keep the waste container closed at all times except when adding waste.[4]
Step 5: Arrange for Professional Disposal
Once the container is 90% full, or if it has been accumulating for a specified time (e.g., 12 months), arrange for its collection.[3][4]
Contact EHS: Follow your institution's specific procedures to request a chemical waste pickup from the Environmental Health & Safety (EHS) office.[3][6][10]
Documentation: Complete any required waste pickup forms accurately and completely.
Disposal of Contaminated Materials
Any materials that come into contact with 3-Amino-2-methyl-2-phenylpropanoic acid must also be disposed of as hazardous waste.
Minimally Contaminated Consumables: Items such as weighing papers, gloves, and paper towels with minor residue should be placed directly into the designated solid hazardous waste container described in Section 2.
Grossly Contaminated Labware: Reusable items like spatulas or beakers should be decontaminated.
Carefully scrape any excess solid into the solid hazardous waste container.
Rinse the labware with a suitable solvent (e.g., ethanol or water).
Crucially, collect this rinsate in a separate, labeled container for liquid hazardous waste. Do not pour the rinsate down the drain.
Decontamination of Empty Product Containers
The original product container must be properly decontaminated before it can be disposed of in regular recycling streams.
Triple Rinse: Rinse the empty container three times with a small amount of an appropriate solvent (e.g., water or ethanol).[7][10]
Collect Rinsate: Each rinse must be collected and added to your liquid hazardous waste stream. The rinsate is considered hazardous.
Deface Label: Completely remove or deface the original product label to prevent confusion.[10]
Dispose: Once clean and dry, the container can be disposed of in the appropriate glass or plastic recycling bin.
Emergency Procedures: Spill Management
In the event of a small spill of solid 3-Amino-2-methyl-2-phenylpropanoic acid, follow these steps:
Ensure Safety: Alert others in the area and ensure the area is well-ventilated.[1]
Gently cover the spill with an absorbent material (e.g., vermiculite or sand).
Carefully scoop the material into your designated solid hazardous waste container.[1]
Clean Area: Wipe the spill area with a damp paper towel. Place the towel and any other cleanup materials into the hazardous waste container.
Report: Report the spill to your laboratory supervisor or EHS office, following institutional policy.
Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-Amino-2-methyl-2-phenylpropanoic acid and associated materials.
Caption: Decision workflow for the disposal of 3-Amino-2-methyl-2-phenylpropanoic acid.
References
Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]
Laboratory Waste Management Guidelines. Princeton University Environmental Health & Safety. [Link]
Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]
Laboratory chemical waste disposal guidelines. University of Otago. [Link]
Laboratory Waste Disposal Safety Protocols. National Science Teaching Association (NSTA). [Link]
Safety Data Sheet for (S)-2-Methyl-3-phenylpropanoic acid. Angene Chemical. [Link]
Amino Acid Catabolism and Nitrogen Disposal. MED_NESS | MEDICAL BOOKS SIMPLIFIED via YouTube. [Link]
Material Safety Data Sheet for (S)-N-FMOC-3-Amino-3-Phenylpropanoic Acid. Cole-Parmer. [Link]
Chemical Disposal Guide. University of Wisconsin–Madison Environment, Health & Safety. [Link]
Hazardous Waste Disposal Guide. Northwestern University Research Safety. [Link]
